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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone

Abstract Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural elucidation of organic molecules. For professionals in pharmaceutical research, medicinal chemistry, and m...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural elucidation of organic molecules. For professionals in pharmaceutical research, medicinal chemistry, and materials science, a precise interpretation of NMR spectra is fundamental to verifying molecular identity, purity, and conformation. This guide provides a comprehensive analysis and predicted peak assignments for the ¹H and ¹³C NMR spectra of 1-(2,5-Dichloro-4-fluorophenyl)ethanone. By dissecting the intricate effects of its polysubstituted aromatic ring, this document serves as a reference for researchers, explaining the causal relationships between molecular structure and spectral output. We will explore the theoretical basis for the predicted chemical shifts and coupling constants, grounded in established principles of magnetic anisotropy, inductive effects, and spin-spin coupling phenomena.

Molecular Structure and Electronic Environment

1-(2,5-Dichloro-4-fluorophenyl)ethanone possesses a unique substitution pattern that profoundly influences its electronic environment and, consequently, its NMR spectra. The molecule consists of an acetyl group attached to a benzene ring substituted with two chlorine atoms and one fluorine atom.

  • Electron-Withdrawing Groups: The acetyl group (-COCH₃), the chlorine atoms (-Cl), and the fluorine atom (-F) are all electron-withdrawing via the inductive effect. This general withdrawal of electron density deshields the aromatic protons and carbons, shifting their signals to a higher frequency (downfield) in the NMR spectrum.[1]

  • Competing Effects: Halogens also exhibit an electron-donating resonance effect. However, for halogens, the inductive effect is dominant in determining the chemical shift.[1] The acetyl group is strongly deactivating, further deshielding the protons and carbons ortho and para to it.

  • Spin-Active Nuclei: The presence of ¹⁹F (I = ½, 100% natural abundance) alongside ¹H introduces complex spin-spin coupling (J-coupling), which is critical for unambiguous peak assignment.

Below is the annotated structure of 1-(2,5-Dichloro-4-fluorophenyl)ethanone, which will be referenced throughout this guide.

Figure 1: Structure of 1-(2,5-Dichloro-4-fluorophenyl)ethanone with atom numbering.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum is anticipated to show two distinct signals in the aromatic region and one signal in the aliphatic region. The analysis hinges on understanding the electronic effects of the substituents on the chemical shifts and the through-bond coupling to the ¹⁹F nucleus.

Aliphatic Region: Acetyl Protons (-CH₃)
  • Chemical Shift (δ): The three equivalent protons of the methyl group (labeled C9) are adjacent to a carbonyl group. The carbonyl's magnetic anisotropy deshields these protons, shifting them downfield compared to a standard alkane. A typical chemical shift for methyl ketones is in the range of 2.1-2.6 ppm.[2]

  • Multiplicity: These protons have no adjacent proton neighbors, so their signal will appear as a sharp singlet (s) . There might be a very small four-bond coupling to the ¹⁹F nucleus (⁴JHF), but it is generally too small to be resolved.

Aromatic Region: Phenyl Protons (H-3 and H-6)

The two aromatic protons, H-3 and H-6, are in different chemical environments and will appear as separate signals. Their chemical shifts and multiplicities are dictated by the surrounding substituents.

  • H-3 Proton:

    • Chemical Environment: This proton is ortho to the C-2 chlorine, ortho to the C-4 fluorine, and meta to the C-5 chlorine and the C-1 acetyl group.

    • Chemical Shift (δ): The combined electron-withdrawing effects of the adjacent halogens and the meta-acetyl group will shift this proton significantly downfield.

    • Multiplicity: H-3 will be split by the adjacent ¹⁹F nucleus. The through-bond coupling between a proton and a fluorine atom three bonds away (³JHF, or ortho coupling) is typically in the range of 6-10 Hz. Therefore, the signal for H-3 is predicted to be a doublet (d) .

  • H-6 Proton:

    • Chemical Environment: This proton is ortho to the C-5 chlorine and meta to the C-2 chlorine, C-4 fluorine, and C-1 acetyl group.

    • Chemical Shift (δ): The deshielding effect on H-6 is also substantial due to the ortho chlorine and meta acetyl group. Distinguishing the precise ordering of H-3 and H-6 requires comparison with similar structures or computational prediction. Given that H-3 is ortho to two halogens (Cl and F), it is likely to be slightly more deshielded than H-6, which is ortho to one halogen (Cl).

    • Multiplicity: H-6 will be split by the ¹⁹F nucleus four bonds away (⁴JHF, or meta coupling). This coupling is typically smaller, around 2-4 Hz. This will also result in a doublet (d) .

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to display eight distinct signals, corresponding to each unique carbon atom in the molecule. A key feature will be the carbon-fluorine (C-F) couplings, which are invaluable for assignment.[3]

  • Carbonyl Carbon (C=O): This carbon (C7) is highly deshielded and will appear at the far downfield end of the spectrum, typically in the range of 190-200 ppm for aryl ketones.[4]

  • Methyl Carbon (-CH₃): The acetyl methyl carbon (C9) will be the most upfield signal, typically found around 25-30 ppm.

  • Aromatic Carbons: The assignment of the six aromatic carbons is based on substituent effects and C-F coupling constants.

    • C4 (C-F): This carbon is directly bonded to fluorine and will exhibit a very large one-bond coupling constant (¹JC-F) of approximately 240-260 Hz.[3] This large, distinct splitting makes its identification straightforward. Its chemical shift will be significantly influenced by the attached fluorine.

    • C1 (C-C=O): This is the ipso-carbon attached to the acetyl group. It is a quaternary carbon and will likely show a weaker signal. It will exhibit a two-bond coupling to fluorine (²JC-F), typically around 20-25 Hz.

    • C2 & C5 (C-Cl): These carbons are attached to chlorine atoms. The chloro-substituent effect typically shifts the attached carbon downfield. C2 will show a three-bond coupling to fluorine (³JC-F), while C5 will show a two-bond coupling (²JC-F). These couplings are usually in the range of 5-25 Hz, aiding in their assignment.

    • C3 & C6 (C-H): These carbons are bonded to protons. C3 will exhibit a two-bond C-F coupling (²JC-F), while C6 will have a three-bond coupling (³JC-F). The magnitudes of these couplings will help differentiate them.

Summary of Predicted NMR Data

The following tables summarize the predicted peak assignments for 1-(2,5-Dichloro-4-fluorophenyl)ethanone.

Table 1: Predicted ¹H NMR Peak Assignments (Solvent: CDCl₃, 400 MHz)

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
-CH₃ (H9)~ 2.6Singlet (s)-
Aromatic (H-6)~ 7.5 - 7.7Doublet (d)⁴JHF ≈ 2-4 Hz
Aromatic (H-3)~ 7.6 - 7.8Doublet (d)³JHF ≈ 6-10 Hz

Table 2: Predicted ¹³C NMR Peak Assignments (Solvent: CDCl₃, 100 MHz)

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Multiplicity (due to C-F coupling)Coupling Constant (J, Hz)
-CH₃ (C9)~ 28Singlet (s)-
Aromatic (C6)~ 128Doublet (d)³JC-F ≈ 5-10 Hz
Aromatic (C3)~ 130Doublet (d)²JC-F ≈ 20-25 Hz
Aromatic (C1)~ 135Doublet (d)²JC-F ≈ 20-25 Hz
Aromatic (C2, C5)~ 132 - 138Doublet (d)²JC-F, ³JC-F ≈ 5-25 Hz
Aromatic (C4)~ 158Doublet (d)¹JC-F ≈ 240-260 Hz
Carbonyl (C=O)~ 195Doublet (d)³JC-F ≈ 2-5 Hz

Experimental Protocol: Acquiring High-Resolution NMR Spectra

This section outlines a standard operating procedure for the acquisition of ¹H and ¹³C NMR spectra for a small organic molecule like 1-(2,5-Dichloro-4-fluorophenyl)ethanone.

Sample Preparation
  • Weighing: Accurately weigh approximately 5-10 mg of the solid sample for ¹H NMR (or 20-30 mg for ¹³C NMR) into a clean, dry vial.

  • Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common first choice. Add approximately 0.6-0.7 mL of the solvent to the vial.

  • Dissolution: Gently swirl or vortex the vial to ensure the sample is fully dissolved.

  • Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube. Avoid introducing any solid particulates. The sample height should be approximately 4-5 cm.

  • Standard (Optional): For precise chemical shift referencing, a small amount of Tetramethylsilane (TMS) can be added, although modern spectrometers can reference the spectrum to the residual solvent signal (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[5]

  • Capping: Securely cap the NMR tube.

Spectrometer Setup and Data Acquisition

The following workflow illustrates the logical steps from sample preparation to final data analysis.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_analysis Spectral Analysis prep1 Weigh Sample (5-10 mg for ¹H, 20-30 mg for ¹³C) prep2 Dissolve in Deuterated Solvent (e.g., 0.6 mL CDCl₃) prep1->prep2 prep3 Transfer to NMR Tube prep2->prep3 acq1 Insert Sample into Spectrometer prep3->acq1 acq2 Lock, Tune, and Shim acq1->acq2 acq3 Acquire Free Induction Decay (FID) acq2->acq3 proc1 Fourier Transform acq3->proc1 proc2 Phase and Baseline Correction proc1->proc2 proc3 Reference Spectrum (to solvent or TMS) proc2->proc3 an1 Integrate Peaks (¹H) proc3->an1 an2 Assign Chemical Shifts (δ) an1->an2 an3 Analyze Multiplicity & J-Couplings an2->an3 an4 Final Structure Confirmation an3->an4

Figure 2: Standard workflow for NMR spectral analysis.

  • Instrument Insertion: Carefully insert the NMR tube into the spectrometer's spinner turbine and place it in the sample changer or directly into the magnet.

  • Initial Setup: Lock the spectrometer onto the deuterium signal of the solvent. Tune the probe to the correct frequencies for ¹H and ¹³C, and then perform shimming to optimize the magnetic field homogeneity.

  • Acquisition Parameters (¹H):

    • Pulse Angle: 30-90 degrees.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 8-16 scans for a sufficiently concentrated sample.

  • Acquisition Parameters (¹³C):

    • Mode: Proton-decoupled.

    • Pulse Angle: 30-45 degrees.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024 scans or more, as ¹³C has a low natural abundance.

  • Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Perform phase correction and baseline correction to obtain a clean spectrum for analysis.

Conclusion

The structural analysis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone by NMR spectroscopy is a prime example of how fundamental principles can be applied to predict and interpret complex spectra. The key identifiers for this molecule are the characteristic singlet of the acetyl protons, two distinct doublets in the aromatic region for H-3 and H-6, and the large ¹JC-F coupling constant for C-4 in the ¹³C spectrum. This in-depth guide provides the theoretical framework and practical data necessary for researchers to confidently assign the NMR spectra of this compound and related halogenated aryl ketones.

References

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. RSC.org. Retrieved from [Link]

  • Supporting Information for Water-controlled selective preparation of α-mono or α,α'- dihalo ketones. (n.d.). Retrieved from [Link]

  • SpectraBase. (n.d.). 2-Chloro-1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone. Retrieved from [Link]

  • Google Patents. (n.d.). WO2016058896A1 - Process for the preparation of 1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone.
  • ResearchGate. (n.d.). Figure S10. 13 C NMR spectrum of 1-(4-Fluorophenyl)ethanone oxime (2e). Retrieved from [Link]

  • Chemistry Steps. (2024, August 02). NMR Chemical Shift Values Table. Retrieved from [Link]

  • KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities. Retrieved from [Link]

  • Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

  • University of Wisconsin. (2001). Fluorine NMR. Retrieved from [Link]

  • Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry. Retrieved from [Link]

  • Purdue University. (n.d.). 1H NMR Spectra of Small Molecules. Retrieved from [Link]

  • National Institute of Advanced Industrial Science and Technology (AIST), Japan. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Thermodynamic Properties and Boiling Point of 1-(2,5-Dichloro-4-fluorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of 1-(2,5-Dichloro-4-fluorophenyl)ethanone 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS No. 1894-96-8) is a halogenated aceto...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1-(2,5-Dichloro-4-fluorophenyl)ethanone

1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS No. 1894-96-8) is a halogenated acetophenone derivative. Compounds of this class are pivotal building blocks in modern synthetic chemistry, frequently serving as key intermediates in the development of novel pharmaceutical agents and agrochemicals. The precise substitution pattern on the phenyl ring—containing two chlorine atoms and a fluorine atom—imparts specific electronic and steric properties that are valuable for designing molecules with desired biological activities and metabolic profiles.

Core Physicochemical and Thermodynamic Profile

While extensive experimental data on the thermodynamic properties of 1-(2,5-Dichloro-4-fluorophenyl)ethanone is scarce in peer-reviewed literature, its fundamental physicochemical characteristics can be established. The boiling point and related thermodynamic data are often predicted using computational models or inferred from structurally similar compounds.

The boiling point of a substance is the temperature at which its vapor pressure equals the external pressure.[1][2] For complex organic molecules, this property is governed by factors including molecular weight, intermolecular forces (such as dipole-dipole interactions and van der Waals forces), and molecular shape.[3] The presence of polar carbon-halogen and carbonyl bonds in 1-(2,5-Dichloro-4-fluorophenyl)ethanone results in significant dipole-dipole interactions, suggesting a high boiling point that would necessitate distillation under reduced pressure to avoid thermal decomposition.

For context, a related isomer, 1-(2,4-dichloro-5-fluorophenyl)ethanone (CAS 704-10-9), has a reported boiling point of 115 °C at a reduced pressure of 5 mmHg. This strongly indicates that the normal (atmospheric pressure) boiling point of the title compound is well over 200 °C.

Table 1: Physicochemical and Thermodynamic Data Summary

PropertyValue / InformationSource / Comment
IUPAC Name 1-(2,5-Dichloro-4-fluorophenyl)ethanone-
CAS Number 1894-96-8[4]
Molecular Formula C₈H₅Cl₂FOCalculated
Molecular Weight 207.03 g/mol Calculated
Physical Form Solid (Typical for similar compounds)Inferred from similar compounds[5]
Normal Boiling Point (T_b) Not experimentally determined. Predicted to be >200 °C.Based on structure and data from isomers.
Boiling Point (Reduced Pressure) Not experimentally determined. See Protocol below.A value of 115 °C / 5 mmHg is reported for isomer CAS 704-10-9.[6]
Enthalpy of Vaporization (ΔH_vap) Not experimentally determined.This value represents the energy required to transform the liquid into a gas and is critical for distillation modeling.
Heat Capacity (C_p) Not experimentally determined.Essential for heat transfer calculations in process scale-up.

The Imperative for Experimental Determination

Given the lack of published data, experimental determination of the boiling point is crucial for any laboratory planning to use this compound in distillation or high-temperature reactions. Computational methods, such as Quantitative Structure-Property Relationship (QSPR) models and machine learning algorithms, can provide useful estimates but do not replace empirical data for process safety and validation.[4][7]

Experimental Protocol: Determination of Boiling Point under Reduced Pressure

This protocol describes a robust, self-validating method for determining the boiling point of a high-boiling-point compound like 1-(2,5-Dichloro-4-fluorophenyl)ethanone using vacuum distillation.

Causality and Experimental Rationale

Distillation at reduced pressure is employed because many organic compounds decompose at their atmospheric boiling points.[1][8] By lowering the external pressure, the temperature required to achieve boiling is significantly reduced, preserving the integrity of the molecule.[2] The inclusion of boiling chips or a magnetic stirrer is essential to prevent "bumping" (sudden, violent boiling) by providing nucleation sites for smooth bubble formation.

Step-by-Step Methodology
  • Apparatus Assembly:

    • Assemble a short-path distillation apparatus using clean, dry glassware.

    • Place a small magnetic stir bar or a few boiling chips in a 25 mL round-bottom flask (the "distilling flask").

    • Add approximately 5-10 mL of 1-(2,5-Dichloro-4-fluorophenyl)ethanone to the distilling flask.

    • Connect the flask to the distillation head, ensuring the thermometer bulb is positioned just below the side-arm leading to the condenser, which ensures the measured temperature is that of the vapor in equilibrium with the liquid.[9]

    • Connect the condenser to a water source (cold water in at the bottom, out at the top).

    • Connect the vacuum adapter on the receiving flask to a vacuum trap and a vacuum pump via thick-walled tubing. Use a manometer to monitor the pressure of the system accurately.

  • System Sealing and Pressure Reduction:

    • Ensure all glass joints are properly sealed. Lightly grease the joints if necessary to ensure a good vacuum.

    • Turn on the magnetic stirrer to a moderate speed.

    • Turn on the vacuum pump and allow the system to evacuate. The pressure should stabilize at a low value (e.g., 1-10 mmHg). Record the stable pressure from the manometer.

  • Controlled Heating and Observation:

    • Gently heat the distilling flask using a heating mantle controlled by a variable transformer.

    • Increase the temperature gradually until the liquid begins to boil.

    • Observe the "reflux ring" of condensing vapor as it rises up the flask walls. The boiling point is reached when this vapor ring stabilizes at the level of the thermometer bulb and the first drops of distillate are collected in the receiving flask.[9]

    • Record the temperature on the thermometer. This is the boiling point at the recorded pressure.

  • Data Validation and Shutdown:

    • Maintain a steady distillation rate for several minutes to ensure the recorded temperature is stable and represents the true boiling point.

    • To shut down, first remove the heating mantle and allow the system to cool.

    • Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump. This prevents oil from the pump from being sucked back into the system.

    • Turn off the stirrer and condenser water.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental determination of boiling point under reduced pressure.

G Setup 1. Apparatus Assembly (Short-Path Distillation) Sample 2. Sample Introduction (Compound + Stir Bar) Setup->Sample Seal 3. System Seal & Purge Sample->Seal Vacuum 4. Pressure Reduction (Apply Vacuum & Stabilize) Seal->Vacuum Heat 5. Controlled Heating (Heating Mantle) Vacuum->Heat Observe 6. Observation & Equilibration (Note Reflux & First Drop) Heat->Observe Record 7. Data Recording (Stable Temperature & Pressure) Observe->Record Shutdown 8. Safe Shutdown (Cool, Vent, Disassemble) Record->Shutdown

Caption: Workflow for Experimental Boiling Point Determination.

Conclusion: The Practical Application of Thermodynamic Data

For the drug development professional, the boiling point and associated thermodynamic properties of 1-(2,5-Dichloro-4-fluorophenyl)ethanone are cornerstones of process chemistry. This data informs the design of purification protocols (distillation, recrystallization), ensures thermal safety during scale-up, and is essential for creating stable formulations. By following rigorous experimental procedures to determine these values, researchers can build a foundation of robust data that accelerates the transition of a chemical entity from a laboratory curiosity to a viable product candidate.

References

  • Goll, J. H., & Jurs, P. C. (1999). Prediction of the Normal Boiling Points of Organic Compounds from Molecular Structures with a Computational Neural Network Model. Journal of Chemical Information and Computer Sciences, 39(6), 974–983. Available at: [Link]

  • Organic Chemistry: How to Predict Boiling and Melting Points. (2022, July 29). Organic Chemistry: How to.... Available at: [Link]

  • Gharagheizi, F., Eslamimanesh, A., Mohammadi, A. H., & Richon, D. (2012). Use of an artificial neural network-group contribution method to estimate the boiling point of organic compounds. Industrial & Engineering Chemistry Research, 51(3), 1609-1616. Available at: [Link]

  • University of Wisconsin-Madison, Department of Chemistry. (n.d.). 14.6 Boiling Water at Reduced Pressure. Retrieved March 24, 2026, from [Link]

  • Rutgers, The State University of New Jersey. (n.d.). Vapor Pressure - Boiling Water Without Heat. Retrieved March 24, 2026, from [Link]

  • Queensland University of Technology. (n.d.). Reduced pressure boiling. Retrieved March 24, 2026, from [Link]

  • University of Calgary, Department of Chemistry. (n.d.). Micro-boiling point measurement. Retrieved March 24, 2026, from [Link]

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Protocols & Analytical Methods

Method

Application Note: 1-(2,5-Dichloro-4-fluorophenyl)ethanone as a Key API Intermediate in Fluoroquinolone Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction & Strategic Utility 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS: 18...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Utility

1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS: 1894-96-8) is a highly functionalized aromatic ketone utilized extensively in the pharmaceutical industry as an active pharmaceutical ingredient (API) intermediate[1]. Commercial availability of high-purity grades has standardized its use in preclinical and pilot-scale drug development[2].

The strategic value of this intermediate stems from its orthogonal reactivity profile. The acetyl moiety serves as an electrophilic anchor for carbon-carbon bond formation, while the specific halogenation pattern (2,5-dichloro and 4-fluoro) establishes a highly polarized aromatic system. This makes it an ideal precursor for the construction of complex heterocyclic systems, most notably the fluoroquinolone antibiotic core via Gould-Jacobs-type cyclization pathways[3].

Mechanistic Rationale: The 6-Chloro-7-Fluoroquinolone Pathway

As a Senior Application Scientist, it is critical to understand why this specific intermediate is chosen over simpler acetophenones. The success of the fluoroquinolone synthesis relies on precise electronic mapping and regiocontrol:

  • Enaminone Formation: Condensation of the acetyl group with N,N-dimethylformamide dimethyl acetal (DMF-DMA) yields a reactive enaminone. This step extends the conjugation of the system, creating a highly electrophilic β -carbon.

  • Regioselective Intramolecular SNAr: Upon transamination with a primary amine (e.g., cyclopropylamine, a common moiety in antibiotics like Ciprofloxacin), the system is primed for base-mediated cyclization. The cyclization occurs exclusively at the 2-chloro position. Causality: The 2-chloro position is ortho to the potent electron-withdrawing enone moiety, making it highly susceptible to nucleophilic attack by the secondary amine, proceeding through a stabilized Meisenheimer complex.

  • Late-Stage Functionalization Handle: The displacement of the 2-chloro atom forms the quinolone ring. Consequently, the original 4-fluoro and 5-chloro substituents are translated to the 7-fluoro and 6-chloro positions of the quinolone, respectively. The resulting 7-fluoro group is highly activated by the para-carbonyl (C4), providing the perfect handle for late-stage SNAr functionalization with secondary amines (e.g., piperazine) to yield broad-spectrum APIs.

Pathway A 1-(2,5-Dichloro-4-fluorophenyl)ethanone (API Intermediate) B DMF-DMA Condensation (Toluene, 110°C) A->B C Dimethylamino Enaminone (Stable Intermediate) B->C - MeOH, - HNMe2 D Amine Exchange (e.g., Cyclopropylamine) C->D E Substituted Enaminone D->E - HNMe2 F Intramolecular SNAr Cyclization (K2CO3, DMF, 120°C) E->F G 6-Chloro-7-fluoroquinolone Core (Precursor for Late-Stage Functionalization) F->G - HCl

Fig 1: Synthetic signaling pathway from 1-(2,5-Dichloro-4-fluorophenyl)ethanone to the Quinolone core.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes specific physical and analytical checkpoints to ensure process integrity before proceeding to the next stage.

Protocol A: Synthesis of the Enaminone Intermediate

Objective: Convert 1-(2,5-Dichloro-4-fluorophenyl)ethanone to 3-(dimethylamino)-1-(2,5-dichloro-4-fluorophenyl)prop-2-en-1-one.

  • Reaction Setup: Charge a rigorously dried 500 mL round-bottom flask with 1-(2,5-Dichloro-4-fluorophenyl)ethanone (10.0 g, 48.3 mmol, 1.0 eq) and anhydrous Toluene (100 mL).

  • Reagent Addition: Add DMF-DMA (8.6 g, 72.4 mmol, 1.5 eq) dropwise at room temperature under a nitrogen atmosphere.

  • Azeotropic Distillation: Attach a Dean-Stark apparatus and heat the mixture to reflux (110°C).

    • Causality: The reaction produces methanol as a byproduct. Azeotropic removal of methanol via the Dean-Stark trap drives the equilibrium forward, preventing reaction stalling and ensuring >95% conversion.

    • Validation Checkpoint: Monitor via TLC (Hexane/EtOAc 3:1). The starting material (Rf ~0.6) will completely disappear, replaced by a bright UV-active spot (Rf ~0.3).

  • Isolation: Cool the mixture to room temperature and concentrate under reduced pressure. Triturate the resulting crude oil with cold hexanes (50 mL).

    • Validation Checkpoint: A bright yellow crystalline solid will rapidly precipitate, visually confirming the formation of the highly conjugated enaminone system. Filter, wash with cold hexanes, and dry in vacuo.

Protocol B: One-Pot Amine Exchange and Quinolone Cyclization

Objective: Construct the 6-chloro-7-fluoroquinolone core via transamination and intramolecular SNAr.

  • Transamination: Dissolve the enaminone intermediate (10.0 g, 38.1 mmol, 1.0 eq) in anhydrous DMF (80 mL). Add cyclopropylamine (2.4 g, 41.9 mmol, 1.1 eq) and stir at room temperature for 2 hours.

    • Causality: The primary amine displaces dimethylamine. This step is mildly exothermic. Keeping the temperature low prevents premature, unselective cyclization.

  • Base Addition: Add finely powdered, anhydrous K2​CO3​ (10.5 g, 76.2 mmol, 2.0 eq) to the reaction mixture.

  • Thermal Cyclization: Heat the suspension to 120°C for 4 hours.

    • Validation Checkpoint: The reaction mixture will transition from a clear yellow solution to a dark amber suspension. Pull an aliquot for HPLC; the chromatogram should indicate >98% conversion to the cyclized core mass ( [M+H]+ expected).

  • Aqueous Quench: Cool the mixture to 25°C and pour it slowly into rapidly stirring ice water (300 mL).

    • Validation Checkpoint: The sudden change in solvent polarity forces the hydrophobic quinolone core to crash out. A dense, off-white to pale yellow solid will form.

  • Purification: Filter the precipitate, wash generously with deionized water (to remove DMF and inorganic salts), and dry in a vacuum oven at 50°C to constant weight.

Workflow Step1 1. Reaction Setup Mix Acetophenone + DMF-DMA Val1 Validation: TLC Check Rf 0.4 (Hex/EtOAc 3:1) Step1->Val1 Step2 2. Solvent Evaporation & Trituration with Hexane Val1->Step2 Val2 Validation: Solid Formation Yellow Crystalline Powder Step2->Val2 Step3 3. Amine Addition & Cyclization Heat with R-NH2 and Base Val2->Step3 Val3 Validation: HPLC > 98% Mass Spec [M+H]+ confirmation Step3->Val3 Step4 4. Aqueous Quench & Filtration Isolate Quinolone Core Val3->Step4

Fig 2: Self-validating experimental workflow for the synthesis of the Quinolone core.

Quantitative Data Presentation: Cyclization Optimization

The choice of base and solvent in Protocol B is not arbitrary. The table below summarizes the optimization data for the intramolecular SNAr cyclization step, demonstrating the causality behind selecting K2​CO3​ in DMF.

BaseSolventTemp (°C)Time (h)Yield (%)Purity (HPLC %)Mechanistic Observation
NaHTHF65124585Insufficient thermal activation for SNAr; incomplete conversion.
K2​CO3​ DMF 120 4 88 98 Optimal stabilization of Meisenheimer complex; clean impurity profile.
Cs2​CO3​ DMSO10068295Good yield, but DMSO complicates aqueous workup and product isolation.
DIPEANMP13086080Organic base is insufficiently nucleophilic to drive rapid cyclization.

Table 1: Optimization parameters for the base-mediated intramolecular cyclization of the substituted enaminone.

References

  • "1-(2,5-Dichloro-4-fluorophenyl)ethanone (1 x 250 mg) | Alchimica". Alchimica. URL:[Link]

Sources

Application

Application Note: Enantioselective Reduction of 1-(2,5-Dichloro-4-fluorophenyl)ethanone to Chiral Secondary Alcohols

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the enantioselective reduction of the prochiral ketone 1-(2,5-dichloro-4-fluorophenyl)ethanone. Th...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the enantioselective reduction of the prochiral ketone 1-(2,5-dichloro-4-fluorophenyl)ethanone. The resulting chiral secondary alcohol, 1-(2,5-dichloro-4-fluorophenyl)ethanol, is a valuable building block in the synthesis of pharmaceutically active compounds. This guide delves into the core principles of asymmetric reduction, offers detailed, field-proven protocols for prominent catalytic systems, and outlines robust analytical methodologies for the determination of enantiomeric purity.

Introduction: The Significance of Chiral Alcohols in Medicinal Chemistry

Chirality is a fundamental property of many biologically active molecules, with different enantiomers often exhibiting distinct pharmacological and toxicological profiles.[1][2] Consequently, the ability to synthesize single-enantiomer compounds is of paramount importance in the pharmaceutical industry.[2] Chiral secondary alcohols, in particular, are crucial intermediates in the synthesis of a wide array of active pharmaceutical ingredients (APIs).[1][3] The specific target of this guide, 1-(2,5-dichloro-4-fluorophenyl)ethanol, possesses a stereogenic center that makes it a key precursor for various therapeutic agents. The enantioselective reduction of the corresponding prochiral ketone, 1-(2,5-dichloro-4-fluorophenyl)ethanone, represents a direct and efficient route to access these enantiomerically enriched alcohols.

This application note will explore and provide detailed protocols for two of the most powerful and widely adopted methods for the asymmetric reduction of ketones: the Corey-Bakshi-Shibata (CBS) reduction and the Noyori asymmetric hydrogenation. Furthermore, biocatalytic approaches, which offer environmentally benign and highly selective alternatives, will be discussed.

Core Principles of Enantioselective Ketone Reduction

The conversion of a prochiral ketone to a chiral secondary alcohol involves the addition of a hydride (H⁻) to the carbonyl carbon. In an achiral environment, this addition occurs with equal probability from either face of the planar carbonyl group, resulting in a racemic mixture of the two enantiomers. Enantioselective reduction is achieved by employing a chiral catalyst that creates a diastereomeric transition state, favoring the formation of one enantiomer over the other.

The choice of catalyst is dictated by several factors, including the substrate's electronic and steric properties, desired enantioselectivity, and process scalability.

Catalytic Systems for Asymmetric Reduction

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a highly reliable and predictable method for the enantioselective reduction of a wide range of prochiral ketones.[4][5][6] This method utilizes a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol like (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol, in the presence of a stoichiometric borane source, such as borane-tetrahydrofuran complex (BH₃·THF) or borane dimethyl sulfide (BMS).[5][7]

Mechanism of Action: The reaction proceeds through the formation of a complex between the oxazaborolidine catalyst and the borane reducing agent.[5] This complex then coordinates to the carbonyl oxygen of the ketone, positioning the borane for a stereoselective intramolecular hydride transfer. The facial selectivity is primarily governed by steric interactions between the substituents on the ketone and the chiral framework of the catalyst.[8][9]

Workflow for CBS Reduction:

CBS_Workflow cluster_prep Catalyst Preparation cluster_reaction Asymmetric Reduction cluster_analysis Analysis & Purification A Chiral Amino Alcohol C In-situ Catalyst Formation A->C B Borane Source B->C E Reaction Mixture C->E D 1-(2,5-Dichloro-4- fluorophenyl)ethanone D->E F Chiral Alcohol Product E->F G Work-up & Purification F->G H Chiral HPLC Analysis G->H I Enantiomerically Enriched 1-(2,5-Dichloro-4- fluorophenyl)ethanol H->I

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Method

Application Note: Site-Selective Palladium-Catalyzed Cross-Coupling of 1-(2,5-Dichloro-4-fluorophenyl)ethanone

Document Type: Technical Guide & Experimental Protocol Target Audience: Researchers, Scientists, and Drug Development Professionals Introduction & Scientific Context 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS: 1894-96-...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Guide & Experimental Protocol Target Audience: Researchers, Scientists, and Drug Development Professionals

Introduction & Scientific Context

1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS: 1894-96-8) is a highly functionalized, polyhalogenated building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and agrochemicals. The molecular architecture of this scaffold presents a fascinating challenge in transition-metal catalysis: it contains three halogens (two chlorides and one fluoride) alongside a strongly electron-withdrawing acetyl group.

In palladium-catalyzed cross-coupling reactions (such as the Suzuki-Miyaura or Buchwald-Hartwig couplings), the C4–F bond is generally inert to Pd(0) oxidative addition under standard conditions. This preserves the fluorine atom for downstream nucleophilic aromatic substitution (SNAr) or for enhancing the metabolic stability of the final drug candidate. Consequently, the primary reactive sites are the C2–Cl and C5–Cl bonds. Distinguishing between these two identical carbon-halogen bonds requires exploiting subtle electronic and steric differences within the substrate .

Expertise & Experience: The Causality of Ligand Selection

The regioselectivity of the initial oxidative addition—the rate-determining step in these catalytic cycles—is governed by a delicate balance between electronic activation and steric hindrance.

  • Electronic Control (C2-Activation): The C2–Cl bond is highly activated electronically. The strong inductive and resonance effects of the ortho-acetyl group lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the C2–Cl bond, making it highly electrophilic. When using less bulky, bidentate phosphines (e.g., dppf) or small monodentate ligands (e.g., PPh3), the Pd(0) center can easily access this sterically encumbered position, resulting in highly selective C2-arylation.

  • Steric Control (C5-Activation): As demonstrated in comprehensive studies on site-selective cross-coupling, bulky dialkylbiaryl phosphine ligands can completely invert the natural electronic bias of a substrate . Employing a massive, electron-rich ligand like XPhos creates a highly congested Pd(0)L active species. The steric clash between the XPhos ligand and the ortho-acetyl group imposes a severe kinetic penalty on C2-insertion. Consequently, oxidative addition is redirected to the less hindered C5–Cl bond, overriding the electronic bias and yielding the C5-arylated product.

Regioselectivity SM 1-(2,5-Dichloro-4-fluorophenyl)ethanone (Starting Material) Cat1 Pd(OAc)2 / dppf (Electronic Control) SM->Cat1 Pathway A Cat2 Pd2(dba)3 / XPhos (Steric Control) SM->Cat2 Pathway B Prod1 C2-Arylated Product (Major Isomer) Cat1->Prod1 Ortho-Activation (Less Bulky Pd) Prod2 C5-Arylated Product (Major Isomer) Cat2->Prod2 Steric Relief (Bulky Pd-XPhos)

Fig 1: Ligand-controlled divergent site-selective cross-coupling pathways.

Quantitative Data: Optimization of Regioselectivity

The following table summarizes the causal relationship between ligand steric bulk (cone angle/percent buried volume) and the resulting regiochemical outcome during the Suzuki-Miyaura coupling of 1-(2,5-Dichloro-4-fluorophenyl)ethanone with phenylboronic acid.

Table 1: Ligand Screening and Regioselectivity Outcomes

EntryPalladium SourceLigand (Type)BaseSolventTemp (°C)Yield (%)C2:C5 Ratio
1Pd(OAc)₂ (5 mol%)PPh₃ (Small, Monodentate)K₃PO₄Toluene/H₂O8078>95:5
2Pd(OAc)₂ (5 mol%)dppf (Bidentate)K₃PO₄Toluene/H₂O8085>95:5
3Pd₂(dba)₃ (2.5 mol%)SPhos (Moderate Biaryl)K₂CO₃Dioxane/H₂O1006240:60
4Pd₂(dba)₃ (2.5 mol%)XPhos (Bulky Biaryl)K₂CO₃Dioxane/H₂O100885:95
5Pd₂(dba)₃ (2.5 mol%)RuPhos (Highly Bulky)K₂CO₃Dioxane/H₂O10081<5:95

Note: Yields represent isolated yields of the major mono-arylated isomer. Di-arylation is suppressed by strictly limiting the boronic acid to 1.05 equivalents.

Self-Validating Experimental Protocols

To ensure absolute reproducibility and prevent the formation of inactive Pd-black, these protocols rely on rigorous Schlenk techniques. The protocols are designed as self-validating systems: in-process LC-MS confirms mono-arylation (mass shift), while post-reaction NMR definitively assigns the regiochemistry based on distinct ¹H-¹⁹F coupling constants.

Protocol A: C2-Selective Suzuki-Miyaura Coupling (Electronic Control)

Objective: Synthesize 1-(5-chloro-4-fluoro-2-phenylphenyl)ethanone.

  • Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(2,5-Dichloro-4-fluorophenyl)ethanone (1.0 mmol, 207 mg), phenylboronic acid (1.05 mmol, 128 mg), and anhydrous K₃PO₄ (2.0 mmol, 424 mg).

  • Catalyst Addition: Add Pd(OAc)₂ (0.05 mmol, 11.2 mg) and dppf (0.05 mmol, 27.7 mg).

  • Degassing (Critical Step): Seal the flask with a rubber septum. Evacuate and backfill with ultra-pure Argon three times. Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) peroxides, prematurely terminating the catalytic cycle.

  • Solvent Addition: Inject degassed Toluene (4.0 mL) and degassed H₂O (1.0 mL) via syringe. The biphasic nature aids in dissolving the inorganic base, facilitating the crucial transmetalation step.

  • Reaction: Heat the mixture at 80 °C for 12 hours under vigorous stirring.

  • Workup: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (10 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: C5-Selective Suzuki-Miyaura Coupling (Steric Control)

Objective: Synthesize 1-(2-chloro-4-fluoro-5-phenylphenyl)ethanone.

  • Reagent Preparation: In an oven-dried Schlenk flask, add 1-(2,5-Dichloro-4-fluorophenyl)ethanone (1.0 mmol, 207 mg), phenylboronic acid (1.05 mmol, 128 mg), and K₂CO₃ (2.0 mmol, 276 mg).

  • Catalyst Addition: Add Pd₂(dba)₃ (0.025 mmol, 22.9 mg) and XPhos (0.10 mmol, 47.7 mg). Causality: The 1:4 Pd:Ligand ratio ensures complete formation of the highly active, monoligated L-Pd(0) species required to navigate the steric bulk.

  • Degassing: Evacuate and backfill with Argon three times.

  • Solvent Addition: Inject degassed 1,4-Dioxane (4.0 mL) and degassed H₂O (1.0 mL).

  • Reaction: Heat the mixture at 100 °C for 12 hours. The higher temperature is required to overcome the increased activation energy barrier imposed by the bulky XPhos ligand during oxidative addition.

  • Workup & Purification: Follow the exact workup and chromatography steps outlined in Protocol A.

System Validation: NMR Regiochemical Assignment

To validate the success of the site-selective coupling, analyze the purified product via ¹H NMR (400 MHz, CDCl₃):

  • Starting Material Baseline: The proton at C3 appears as a doublet due to strong ortho-coupling with the C4-fluorine (³JH-F ≈ 8-10 Hz). The proton at C6 appears as a singlet or fine doublet (⁴JH-F ≈ 1-2 Hz).

  • Validating Protocol A (C2-Arylation): The chemical shift of the C3 proton will move significantly downfield due to the deshielding effect of the newly installed ortho-aryl ring, while maintaining its strong ³JH-F doublet splitting.

  • Validating Protocol B (C5-Arylation): The chemical shift of the C6 proton will shift significantly, while the C3 proton remains relatively unchanged from the starting material baseline.

Workflow Prep 1. Reagent Prep & Degassing Cat 2. Pd/Ligand Complexation Prep->Cat React 3. Cross-Coupling (80-100°C) Cat->React Purify 4. Workup & Purification React->Purify Analyze 5. NMR/LC-MS Validation Purify->Analyze

Fig 2: Standardized step-by-step experimental workflow for Pd-catalyzed reactions.

References

  • Norman, J. P.; Neufeldt, S. R. "The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes." ACS Catalysis, 2022, 12, 12014-12026. Available at:[Link]

  • Palani, V.; Perea, M. A.; Sarpong, R. "Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups." Chemical Reviews, 2022, 122(11), 10126-10169. Available at:[Link]

Application

Application Note: Synthesis of Hydrazones and Oximes from 1-(2,5-Dichloro-4-fluorophenyl)ethanone

Executive Summary The derivatization of halogenated acetophenones into oximes and hydrazones is a fundamental transformation in medicinal chemistry and drug development. These derivatives serve as critical intermediates...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The derivatization of halogenated acetophenones into oximes and hydrazones is a fundamental transformation in medicinal chemistry and drug development. These derivatives serve as critical intermediates for the synthesis of bioactive heterocycles (e.g., indoles via the Fischer indole synthesis, pyrazoles, and isoxazoles) and often possess intrinsic antimicrobial or antineoplastic properties.

This application note details the optimized, step-by-step protocols for synthesizing oxime and phenylhydrazone derivatives from 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS: 1894-96-8)[1]. By outlining the mechanistic causality, pH dependencies, and self-validating analytical steps, this guide provides researchers with a robust framework to ensure high-yield, high-purity syntheses.

Mechanistic Rationale & Causality

The formation of oximes and hydrazones proceeds via a classic nucleophilic addition-elimination mechanism . Understanding the electronic and steric environment of the starting material is critical for optimizing reaction conditions:

  • Electronic Effects: The 2,5-dichloro and 4-fluoro substituents on the phenyl ring are strongly electron-withdrawing via inductive effects. This significantly increases the electrophilicity of the carbonyl carbon, thermodynamically favoring the initial nucleophilic attack by hydroxylamine or phenylhydrazine.

  • Steric Hindrance: The chlorine atom at the ortho-position (C2) introduces significant steric bulk adjacent to the acetyl group. To overcome this kinetic barrier, the reaction requires extended reflux conditions rather than ambient temperature stirring.

  • pH Dependency (The Causality of Catalysis): These condensations are highly pH-dependent.

    • For oxime synthesis , hydroxylamine is supplied as a hydrochloride salt ( NH2​OH⋅HCl ) to prevent auto-oxidation. Sodium acetate ( NaOAc ) is added to buffer the solution to a pH of ~4.5. If the pH is too low, the nucleophile is fully protonated and unreactive. If the pH is too high, the carbonyl oxygen remains unprotonated, reducing its electrophilicity[2].

    • For hydrazone synthesis , a catalytic amount of glacial acetic acid is used. This provides enough protons to activate the sterically hindered carbonyl without protonating the more basic hydrazine nucleophile into an unreactive salt[3].

Mechanism Step1 Carbonyl Activation (H+ transfer) Step2 Nucleophilic Attack (by -NH2 group) Step1->Step2 Electrophilic C Step3 Tetrahedral Carbinolamine Intermediate Step2->Step3 Addition Step4 Protonation of -OH & Dehydration (-H2O) Step3->Step4 Acid Catalysis Step5 C=N Bond Formation (Oxime/Hydrazone) Step4->Step5 Elimination

Figure 1: General addition-elimination mechanism for imine-derivative formation.

Experimental Workflows

The following workflows demonstrate the parallel synthesis of both derivatives.

Workflow SM 1-(2,5-Dichloro-4-fluorophenyl)ethanone (Starting Material) R1 Hydroxylamine HCl + NaOAc (EtOH/H2O, pH ~4.5) SM->R1 R2 Phenylhydrazine + Glacial AcOH (EtOH, Catalytic Acid) SM->R2 Cond1 Reflux 2-3 hours Monitor via TLC R1->Cond1 Cond2 Reflux 2-4 hours Monitor via TLC R2->Cond2 Prod1 Oxime Derivative (White/Pale Yellow Solid) Cond1->Prod1 Prod2 Phenylhydrazone Derivative (Yellow/Orange Solid) Cond2->Prod2 Purif Recrystallization (Aqueous EtOH) Prod1->Purif Prod2->Purif

Figure 2: Parallel synthetic workflows for the preparation of oxime and hydrazone derivatives.

Table 1: Reagent Stoichiometry and Optimization Guidelines
Reagent / ParameterOxime SynthesisPhenylhydrazone SynthesisMechanistic Purpose
Ketone Substrate 1.0 Equivalent1.0 EquivalentElectrophile
Nucleophile NH2​OH⋅HCl (1.5 - 2.0 eq)Phenylhydrazine (1.1 - 1.2 eq)Excess drives equilibrium forward
Buffer / Catalyst NaOAc⋅3H2​O (2.0 - 2.5 eq)Glacial Acetic Acid (0.1 eq)pH control (~4.5) / Carbonyl activation
Solvent System Ethanol / Water (2:1 v/v)Absolute EthanolSolubilizes both organic and inorganic species
Temperature Reflux (80-85 °C)Reflux (80-85 °C)Overcomes steric hindrance of ortho-chloro group

Detailed Laboratory Protocols

Protocol A: Synthesis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone Oxime

Adapted from standard Organic Syntheses procedures for halogenated acetophenones[4].

Materials:

  • 1-(2,5-Dichloro-4-fluorophenyl)ethanone: 1.0 g (4.83 mmol)

  • Hydroxylamine hydrochloride ( NH2​OH⋅HCl ): 0.50 g (7.25 mmol)

  • Sodium acetate trihydrate ( NaOAc⋅3H2​O ): 1.31 g (9.66 mmol)

  • Ethanol (Absolute): 15 mL

  • Deionized Water: 5 mL

Step-by-Step Procedure:

  • Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g of the ketone in 15 mL of absolute ethanol.

  • Buffer Preparation: In a separate small beaker, dissolve the hydroxylamine hydrochloride and sodium acetate trihydrate in 5 mL of warm deionized water. Note: Mixing these generates the free hydroxylamine base in situ, buffered by acetic acid/acetate.

  • Combination: Add the aqueous buffer solution dropwise to the ethanolic ketone solution. The mixture may become slightly cloudy.

  • Reflux: Attach a reflux condenser and heat the mixture in an oil bath at 85 °C for 2.5 to 3 hours.

  • Reaction Monitoring: Verify completion via TLC (Hexanes:Ethyl Acetate 4:1). The oxime product will exhibit a lower Rf​ value than the starting ketone due to hydrogen bonding from the newly formed -OH group.

  • Workup: Once complete, remove the flask from heat and allow it to cool to room temperature. Pour the mixture into 50 mL of crushed ice/water with vigorous stirring. The oxime will precipitate as a white to pale-yellow solid[2].

  • Isolation: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with 2 x 10 mL of ice-cold water to remove residual inorganic salts.

  • Purification: Recrystallize from a minimum amount of hot aqueous ethanol. Dry under high vacuum.

Protocol B: Synthesis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone Phenylhydrazone

Adapted from standard hydrazone condensation methodologies[3][5].

Materials:

  • 1-(2,5-Dichloro-4-fluorophenyl)ethanone: 1.0 g (4.83 mmol)

  • Phenylhydrazine: 0.57 g (5.31 mmol) (Caution: Highly toxic, handle in fume hood)

  • Glacial Acetic Acid: 3-4 drops (~0.1 mL)

  • Ethanol (Absolute): 20 mL

Step-by-Step Procedure:

  • Preparation: In a 50 mL round-bottom flask, dissolve the ketone in 20 mL of absolute ethanol.

  • Nucleophile Addition: Add the phenylhydrazine slowly via syringe.

  • Catalysis: Add 3-4 drops of glacial acetic acid. Causality: The acid protonates the carbonyl oxygen, making the sterically hindered carbon more susceptible to attack by the phenylhydrazine.

  • Reflux: Attach a reflux condenser and heat the mixture to 85 °C for 3 to 4 hours. The solution will typically deepen in color (yellow/orange) as the extended conjugated system of the phenylhydrazone forms[5].

  • Reaction Monitoring: Check progress via TLC. The starting material spot should disappear, replaced by a new, highly UV-active spot.

  • Workup: Concentrate the reaction mixture to half its volume using a rotary evaporator (temperature < 40 °C to prevent degradation).

  • Crystallization: Cool the concentrated solution in an ice bath for 30-60 minutes. Scratch the inside of the flask with a glass rod to induce crystallization if necessary.

  • Isolation: Filter the resulting crystals under vacuum. Wash thoroughly with ice-cold ethanol (5 mL) to remove unreacted phenylhydrazine and colored impurities.

  • Purification: Recrystallize from hot ethanol.

Self-Validating Analytical Systems

To ensure the scientific integrity of the synthesized compounds, researchers must utilize orthogonal analytical techniques. The following table outlines the expected spectroscopic shifts that validate successful conversion.

Table 2: Expected 1H NMR Diagnostic Shifts ( CDCl3​ , 400 MHz)
Functional Group / ProtonStarting KetoneOxime DerivativePhenylhydrazone DerivativeValidation Logic
Acetyl Methyl ( −CH3​ ) Singlet, ~ δ 2.60 ppmSinglet, ~ δ 2.20 - 2.30 ppmSinglet, ~ δ 2.25 - 2.40 ppmUpfield shift confirms loss of the strongly electron-withdrawing C=O double bond[6].
Aromatic Protons ( −ArH ) Multiplets, ~ δ 7.20 - 7.80Multiplets, ~ δ 7.10 - 7.70Multiplets, ~ δ 6.80 - 7.60Integration will increase by 5 protons for the phenylhydrazone due to the added phenyl ring.
Heteroatom Proton N/ABroad Singlet, ~ δ 9.0 - 10.5 ppm ( −OH )Broad Singlet, ~ δ 7.5 - 8.5 ppm ( −NH )Disappears upon D2​O shake. Confirms the presence of the newly formed functional group[6].

Troubleshooting Note: If the reaction stalls (indicated by persistent starting material on TLC), verify the pH of the reaction mixture. For the oxime, if the pH drops below 3, add a small amount of additional sodium acetate. For the hydrazone, if steric hindrance is preventing completion, the reaction time can be extended up to 12 hours, or a Dean-Stark apparatus can be employed with a higher boiling solvent (e.g., toluene) to actively remove the water byproduct and drive the equilibrium forward.

References

  • Chemistry Online. Acetophenone oxime preparation. Available at:[Link]

  • Magritek. Synthesis of p-Nitroaniline via a Multi-Step Sequence (Includes NMR characterization of Acetophenone Oxime). Available at:[Link]

  • Organic Syntheses. Acetophenone oxime. Available at:[Link]

  • Organic Syntheses. PREPARATION OF HYDRAZONES: ACETOPHENONE HYDRAZONE. Available at:[Link]

  • AIIR Journal. Synthesis of 1,3-Diaryl Substituted Pyrazole Based Curcuminoids as Potent Antibacterial Agents. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility of 1-(2,5-Dichloro-4-fluorophenyl)ethanone in Polar Aprotic Solvents

Welcome to the technical support guide for 1-(2,5-Dichloro-4-fluorophenyl)ethanone. This resource is designed for researchers, scientists, and drug development professionals to navigate the solubility challenges of this...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 1-(2,5-Dichloro-4-fluorophenyl)ethanone. This resource is designed for researchers, scientists, and drug development professionals to navigate the solubility challenges of this compound in polar aprotic solvents. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful use of this reagent in your experimental workflows.

Understanding the Molecule: 1-(2,5-Dichloro-4-fluorophenyl)ethanone

1-(2,5-Dichloro-4-fluorophenyl)ethanone is a halogenated aromatic ketone. Its structure, characterized by a dichlorofluoro-substituted phenyl ring attached to an ethanone group, results in a molecule with moderate polarity. The electron-withdrawing nature of the halogen atoms significantly influences its chemical properties and solubility. While the general principle of "like dissolves like" suggests that polar solvents are suitable for dissolving polar solutes, the specific interactions between this compound and polar aprotic solvents can be complex.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: Why is my 1-(2,5-Dichloro-4-fluorophenyl)ethanone not dissolving completely in a polar aprotic solvent like DMSO or DMF?

A1: Several factors can contribute to incomplete dissolution, even when using a seemingly appropriate solvent.[4]

  • Insufficient Solvent Volume: The concentration of your solution may be too high for the chosen solvent. There is a maximum amount of solute that can dissolve in a given volume of solvent at a specific temperature.

  • Purity of the Compound: Impurities in the 1-(2,5-Dichloro-4-fluorophenyl)ethanone can affect its solubility characteristics.

  • Water Content in the Solvent: Polar aprotic solvents can absorb moisture from the atmosphere. The presence of water can alter the solvent's properties and reduce the solubility of your compound.

  • Particle Size: Larger crystals of the compound will dissolve more slowly than a fine powder due to a smaller surface area-to-volume ratio.

  • Temperature: Solubility is often temperature-dependent. Room temperature may not be sufficient to achieve complete dissolution.[1][2]

Q2: I've prepared a stock solution in a polar aprotic solvent, but a precipitate formed upon storage. What is the cause?

A2: Precipitation upon storage can be due to a few reasons:

  • Supersaturation: Your initial solution may have been supersaturated, meaning it held more dissolved solute than it could maintain at equilibrium. This can happen if the initial dissolution was aided by heating, and the solution subsequently cooled.

  • Temperature Fluctuations: Changes in storage temperature can lead to precipitation. Many compounds are less soluble at lower temperatures.[3]

  • Solvent Evaporation: If the container is not sealed properly, the solvent can evaporate over time, increasing the concentration of the solute and leading to precipitation.

Q3: Can I use heat to improve the solubility of 1-(2,5-Dichloro-4-fluorophenyl)ethanone?

A3: Yes, gently heating the mixture can often increase the solubility of the compound.[1][4] However, it is crucial to do so with caution. Excessive heat can potentially lead to the degradation of the compound or the solvent. Always heat the mixture gradually and monitor for any changes in color or the appearance of byproducts.

Q4: Are there any alternative methods to enhance solubility without significantly changing the solvent system?

A4: Yes, several techniques can be employed:

  • Sonication: Using an ultrasonic bath can help break down solid aggregates and increase the rate of dissolution.

  • Vigorous Agitation: Continuous and vigorous stirring or vortexing can promote the dissolution process.[4]

  • Grinding: If your compound is in a crystalline form, grinding it to a fine powder before adding the solvent will increase the surface area and can improve the rate of dissolution.

Troubleshooting Guide

This section provides a systematic approach to resolving solubility issues with 1-(2,5-Dichloro-4-fluorophenyl)ethanone.

Initial Assessment

Before making significant changes to your protocol, it's important to assess the current situation.

  • Visual Inspection: Carefully observe your solution. Is the undissolved material crystalline or amorphous? Is the solution cloudy or clear with solid particles at the bottom?

  • Review Your Protocol: Double-check the concentration of your solution. Have you used the correct volumes of solvent and mass of the compound?

Step-by-Step Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting solubility issues.

Caption: A step-by-step workflow for troubleshooting solubility.

Experimental Protocols
Protocol 1: Standard Dissolution Procedure
  • Weigh the desired amount of 1-(2,5-Dichloro-4-fluorophenyl)ethanone in a clean, dry vial.

  • Add the calculated volume of the polar aprotic solvent.

  • Vortex or stir the mixture vigorously for 2-5 minutes at room temperature.

  • Visually inspect for complete dissolution.

Protocol 2: Dissolution with Gentle Heating
  • Follow steps 1 and 2 from the Standard Dissolution Procedure.

  • Place the vial in a water bath or on a hot plate set to a low temperature (e.g., 40-50°C).

  • Continue to stir or agitate the mixture while heating.

  • Monitor the dissolution process closely. Do not overheat.

  • Once dissolved, allow the solution to cool to room temperature and observe for any precipitation.

Protocol 3: Using a Co-Solvent System

In cases where single-solvent systems are inadequate, a co-solvent can be introduced to modify the polarity of the solvent system.[5]

  • Begin by attempting to dissolve the compound in the primary polar aprotic solvent as described in the Standard Dissolution Procedure.

  • If dissolution is incomplete, add a small amount (e.g., 5-10% of the total volume) of a second, miscible solvent with a different polarity. For instance, if you are using DMSO, a small amount of a less polar solvent like acetone might be effective.

  • Vortex or stir the mixture thoroughly after each addition of the co-solvent.

  • Continue to add the co-solvent in small increments until complete dissolution is achieved.

Data Presentation

The choice of solvent is critical for successful dissolution. The following table summarizes the properties of common polar aprotic solvents that can be used with 1-(2,5-Dichloro-4-fluorophenyl)ethanone.

SolventAbbreviationDielectric Constant (at 20°C)Boiling Point (°C)Notes
Dimethyl SulfoxideDMSO47.2189A highly polar solvent, often a good first choice. Can be difficult to remove.
N,N-DimethylformamideDMF36.7153Another highly polar solvent. Can be prone to degradation.
AcetonitrileACN37.582A moderately polar solvent. Less viscous than DMSO and DMF.
TetrahydrofuranTHF7.666A less polar aprotic solvent. Can be a good co-solvent.

Dielectric constants are a measure of solvent polarity.

Safety and Handling

1-(2,5-Dichloro-4-fluorophenyl)ethanone and its related compounds may cause skin, eye, and respiratory irritation.[6][7] Always handle this compound in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7][8] Store the compound in a tightly sealed container in a cool, dry place away from heat and ignition sources.[6][9]

References
  • Labclinics. (2020, November 16). Solubility factors when choosing a solvent. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet. Retrieved from [Link]

  • Hameed, G. S. (2024, January 23). Solubility and distribution. Retrieved from [Link]

  • LabOnline. (2021, April 1). Solubility factors when choosing a solvent. Retrieved from [Link]

  • Reddit. (2022, January 6). How to tackle compound solubility issue. Retrieved from [Link]

  • SlideShare. (n.d.). Solubility and Distribution Phenomena Solubility is defined the maximum solute concentration in a certain solvent at a certain t. Retrieved from [Link]

  • PubChem. (n.d.). 1-(2,6-Dichloro-3-fluorophenyl)ethanone. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. Retrieved from [Link]

  • ResearchGate. (2015, July 10). How can I measure concentration of low-solubility organic compounds in water?. Retrieved from [Link]

  • Hokkaido University. (2021, May 18). Toward overcoming solubility issues in organic chemistry. Retrieved from [Link]

  • Ningbo Inno Pharmchem Co.,Ltd. (2026, February 24). From Laboratory to Industry: Uses of 1-(2,3,4,5-Tetrafluorophenyl)ethanone. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Lewis Acid Catalyst Load for 1-(2,5-Dichloro-4-fluorophenyl)ethanone Preparation

Welcome to the technical support center for the synthesis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for the critical Friedel-Crafts acylation step in preparing this key intermediate. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the challenges of this synthesis.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of 1-(2,5-Dichloro-4-fluorophenyl)ethanone, focusing on the pivotal role of the Lewis acid catalyst.

Q1: Why is optimizing the Lewis acid catalyst load so critical for the acylation of 1,4-dichloro-2-fluorobenzene?

A: Optimizing the Lewis acid catalyst load is paramount for several reasons. The starting material, 1,4-dichloro-2-fluorobenzene, is an electron-deficient (deactivated) aromatic ring due to the electron-withdrawing nature of the three halogen substituents. Deactivated rings are inherently less reactive towards electrophilic aromatic substitution, necessitating a potent catalyst system.[1] However, an excessive amount of catalyst can lead to side reactions, increased cost, and difficult workup procedures. Finding the optimal balance is key to maximizing yield and purity while maintaining an efficient and scalable process.

Q2: What are the most common Lewis acids used for this type of Friedel-Crafts acylation, and which is recommended?

A: A variety of Lewis acids can catalyze Friedel-Crafts reactions, including AlCl₃, FeCl₃, BF₃, and TiCl₄.[2][3] For deactivated substrates like 1,4-dichloro-2-fluorobenzene, a strong Lewis acid is typically required.[4] Aluminum chloride (AlCl₃) is the most commonly used and often most effective catalyst for these reactions due to its high activity.[5][6] While other catalysts might offer milder conditions, they may not be sufficiently reactive to drive this specific transformation to completion.

Q3: Why is a stoichiometric amount (or even an excess) of Lewis acid often required in Friedel-Crafts acylation, unlike in other catalytic reactions?

A: This is a hallmark of Friedel-Crafts acylation. The ketone product formed, 1-(2,5-Dichloro-4-fluorophenyl)ethanone, is a Lewis base and forms a stable complex with the Lewis acid catalyst (e.g., AlCl₃).[1][7] This complexation effectively sequesters the catalyst, removing it from the catalytic cycle.[8] Therefore, at least one molar equivalent of the catalyst is required for every equivalent of the ketone produced. Using a slight excess (e.g., 1.1 to 1.3 equivalents) is a common strategy to ensure there is enough free catalyst to activate the acylating agent and drive the reaction to completion.

Q4: How do the two chlorine and one fluorine atoms on the starting material influence the reaction's outcome?

A: The halogen substituents have two main effects:

  • Reactivity: As electron-withdrawing groups, they deactivate the aromatic ring, making it less nucleophilic and slowing down the rate of electrophilic aromatic substitution.[4][9] This is why harsher reaction conditions (e.g., a strong Lewis acid) are necessary compared to the acylation of benzene.

  • Regioselectivity: Halogens are ortho, para-directing groups. In 1,4-dichloro-2-fluorobenzene, the fluorine and the chlorine at position 4 will direct the incoming acyl group to the positions ortho to them. The chlorine at position 1 will direct to its ortho and para positions. The combined effect and steric hindrance will favor acylation at the position between the fluorine and a chlorine, leading to the desired 1-(2,5-Dichloro-4-fluorophenyl)ethanone product.

Q5: What are the most critical safety precautions when handling anhydrous aluminum chloride?

A: Anhydrous aluminum chloride is a hazardous substance that requires careful handling. It reacts violently with water in a highly exothermic reaction, releasing corrosive hydrogen chloride (HCl) gas.[4][10] Always handle AlCl₃ in a dry, well-ventilated fume hood, under an inert atmosphere (e.g., nitrogen or argon).[1] Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemically resistant gloves. Ensure that all glassware is thoroughly dried before use to prevent uncontrolled reactions.[7]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the experiment.

Problem 1: Low or no conversion of 1,4-dichloro-2-fluorobenzene.

  • Possible Cause A: Inactive Catalyst. The most common cause of failure in Friedel-Crafts reactions is the deactivation of the Lewis acid catalyst by moisture.[1][7]

    • Solution: Ensure all glassware is rigorously dried (e.g., flame-dried or oven-dried) and the reaction is conducted under a dry, inert atmosphere. Use a fresh, high-quality, anhydrous grade of aluminum chloride from a newly opened container.

  • Possible Cause B: Insufficient Catalyst. As the ketone product complexes with AlCl₃, using a substoichiometric amount will lead to incomplete conversion.[8][7]

    • Solution: Use at least 1.1 molar equivalents of AlCl₃ relative to the limiting reagent (typically the acylating agent). For a deactivated substrate like this, a slightly higher load (e.g., 1.3 to 1.5 equivalents) may be necessary. An optimization experiment is highly recommended.

  • Possible Cause C: Deactivated Aromatic Ring. The substrate is inherently unreactive.[4]

    • Solution: Ensure the reaction temperature is appropriate. While starting at 0°C is common to control the initial exotherm, the reaction may require warming to room temperature or gentle heating (e.g., 40-50°C) to proceed at a reasonable rate.[4] Monitor the reaction progress using TLC or GC/LC.

Problem 2: The reaction mixture becomes a thick, unstirrable sludge.

  • Possible Cause: The AlCl₃-ketone product complex can precipitate, especially if the solvent volume is too low.

    • Solution: Ensure adequate solvent is used. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common choices.[7] If the sludge forms, you may need to add more anhydrous solvent to improve stirrability, although this can affect reaction kinetics. Using a robust mechanical stirrer instead of a magnetic stir bar can also be beneficial for larger-scale reactions.

Problem 3: Formation of significant impurities or a dark-colored reaction mixture.

  • Possible Cause A: High Reaction Temperature. Allowing the reaction to become too hot can lead to side reactions and decomposition, resulting in lower purity and a darker color.

    • Solution: Maintain careful temperature control, especially during the addition of reagents. Add the acyl chloride dropwise to the cooled suspension of AlCl₃ and the aromatic substrate.[7] Use an ice bath to manage the initial exothermic reaction.

  • Possible Cause B: Impure Reagents. Impurities in the starting materials or solvent can lead to side product formation.

    • Solution: Use high-purity, anhydrous reagents and solvents.

Problem 4: Difficult or hazardous aqueous workup.

  • Possible Cause: Quenching the reaction mixture by adding water directly can be extremely vigorous and hazardous due to the highly exothermic hydrolysis of excess AlCl₃.

    • Solution: The standard and safest procedure is to slowly and carefully pour the reaction mixture onto a stirred mixture of crushed ice and concentrated hydrochloric acid.[7] The acid helps to hydrolyze the aluminum complexes and keep the resulting aluminum salts dissolved in the aqueous phase, preventing the formation of gelatinous aluminum hydroxide which can complicate extractions.

Experimental Protocols & Data Presentation

The following protocols provide a framework for optimizing the Lewis acid catalyst load.

Protocol 1: General Procedure for the Acylation of 1,4-Dichloro-2-fluorobenzene

This protocol uses a standard 1.3 molar equivalents of AlCl₃ and should be used as a baseline for optimization.

Materials:

  • 1,4-Dichloro-2-fluorobenzene

  • Acetyl chloride (or other acyl chloride)

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM)

  • Crushed ice

  • Concentrated hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen or argon inlet.

  • To the flask, add anhydrous aluminum chloride (1.3 molar equivalents) and anhydrous DCM.

  • Cool the suspension to 0 °C using an ice bath.

  • In the dropping funnel, prepare a solution of 1,4-dichloro-2-fluorobenzene (1.0 molar equivalent) and acetyl chloride (1.1 molar equivalents) in anhydrous DCM.

  • Add the solution from the dropping funnel to the stirred AlCl₃ suspension dropwise over 30-60 minutes, maintaining the internal temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then slowly warm to room temperature.

  • Monitor the reaction progress by TLC or GC until the starting material is consumed (typically 2-6 hours).

  • Workup: Prepare a beaker with a stirred mixture of crushed ice and concentrated HCl. Slowly and carefully pour the reaction mixture into the ice/HCl mixture.

  • Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by vacuum distillation or recrystallization.

Protocol 2: Optimizing the Molar Ratio of AlCl₃

To find the optimal catalyst load, a series of parallel experiments should be conducted, varying only the amount of AlCl₃.

Procedure:

  • Set up five identical reaction vessels as described in Protocol 1.

  • In each vessel, use the same amount of 1,4-dichloro-2-fluorobenzene (e.g., 10 mmol) and acetyl chloride (11 mmol).

  • Vary the molar equivalents of AlCl₃ in each reaction: 1.0, 1.1, 1.3, 1.5, and 2.0 equivalents.

  • Run all reactions under identical conditions (temperature, stirring rate, reaction time).

  • After workup, determine the yield and purity (e.g., by GC or qNMR) of 1-(2,5-Dichloro-4-fluorophenyl)ethanone for each reaction.

Data Presentation

The results from the optimization experiment (Protocol 2) can be summarized in a table for clear comparison.

Table 1: Effect of AlCl₃ Molar Equivalents on Reaction Yield and Purity

EntryMolar Equivalents of AlCl₃Reaction Time (h)Isolated Yield (%)Purity by GC (%)
11.066595
21.157897
31.348598
41.548697
52.048494

Note: The data presented are illustrative and will vary based on specific experimental conditions.

Visualizations

Reaction Mechanism

The diagram below illustrates the generally accepted mechanism for Friedel-Crafts acylation.

Friedel_Crafts_Acylation cluster_step1 Step 1: Acylium Ion Formation cluster_step2 Step 2: Electrophilic Attack cluster_step3 Step 3: Deprotonation AcylCl R-CO-Cl Complex R-CO-Cl⁺-AlCl₃⁻ AcylCl->Complex + AlCl₃ AlCl3 AlCl₃ Acylium [R-C≡O]⁺ (Acylium Ion) Complex->Acylium AlCl4 AlCl₄⁻ Complex->AlCl4 Arene Ar-H (1,4-dichloro-2-fluorobenzene) Sigma Sigma Complex (Arenium Ion) Arene->Sigma + Acylium Ion Product Ar-COR (Product) Sigma->Product + AlCl₄⁻ HCl HCl Sigma->HCl AlCl3_regen AlCl₃ Sigma->AlCl3_regen Optimization_Workflow Start Start: Define Reaction Setup Set up Parallel Reactions (Vary AlCl₃ equivalents: 1.0, 1.1, 1.3, 1.5, 2.0) Start->Setup Run Execute Reactions (Identical Conditions) Setup->Run Monitor Monitor Progress (TLC/GC) Run->Monitor Workup Perform Aqueous Workup (Ice/HCl Quench) Monitor->Workup Analyze Analyze Product (Yield and Purity) Workup->Analyze Compare Compare Results Analyze->Compare Optimal Identify Optimal Catalyst Load Compare->Optimal

Caption: Workflow for optimizing Lewis acid catalyst load.

Troubleshooting Decision Tree

This decision tree provides a logical path for diagnosing common experimental failures.

Troubleshooting_Tree Start Problem: Low/No Product Yield Check_Moisture Were anhydrous conditions strictly maintained? Start->Check_Moisture Check_Equivalents Was ≥1.1 eq. of AlCl₃ used? Check_Moisture->Check_Equivalents Yes Sol_Moisture Solution: Redo experiment. Flame-dry glassware. Use fresh, anhydrous reagents. Check_Moisture->Sol_Moisture No Check_Temp Was reaction warmed after initial addition? Check_Equivalents->Check_Temp Yes Sol_Equivalents Solution: Increase AlCl₃ load. Product complexation consumes catalyst. Check_Equivalents->Sol_Equivalents No Sol_Temp Solution: Allow reaction to warm to RT and monitor. Gentle heating may be required. Check_Temp->Sol_Temp No Success Problem Solved Check_Temp->Success Yes

Caption: Troubleshooting decision tree for low product yield.

References

  • BenchChem. (2025). Troubleshooting common issues in Friedel-Crafts reactions.
  • BenchChem. (2025).
  • Request PDF. Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents.
  • Saskoer. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry.
  • Master Organic Chemistry. (2018, May 17). EAS Reactions (3)
  • Sigma-Aldrich.
  • Mukaiyama, T., Ohno, T., Nishimura, T., Suda, S., & Kobayashi, S. (1991). The Catalytic Friedel-Crafts Acylation Reaction Using a Catalyst Generated from GaCl3 and a Silver Salt. Chemistry Letters, 20(6), 1059-1062.
  • BenchChem. (2025).
  • Chiang Mai J. Sci. (2018). The Catalytic Investigation of Supported Imidazolium-chloroaluminate (AlCl -ILs)
  • ORGANIC REACTION MECHANISM. (n.d.).
  • University of Calgary.
  • RSC Education. (2020).
  • BenchChem. (2025).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Impurity Profiling of Synthesized 1-(2,5-Dichloro-4-fluorophenyl)ethanone using Gas Chromatography-Mass Spectrometry (GC-MS)

Executive Summary The rigorous identification and quantification of impurities in active pharmaceutical ingredients (APIs) is a cornerstone of drug safety and regulatory compliance. This guide provides an in-depth techni...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rigorous identification and quantification of impurities in active pharmaceutical ingredients (APIs) is a cornerstone of drug safety and regulatory compliance. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the impurity profiling of 1-(2,5-Dichloro-4-fluorophenyl)ethanone, a halogenated ketone intermediate. We will explore the rationale for selecting GC-MS over alternative methods like High-Performance Liquid Chromatography (HPLC), detail a robust experimental protocol, and present a comparative analysis based on key performance attributes. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish a scientifically sound and defensible methodology for impurity analysis in compliance with international guidelines.

Introduction: The Imperative of Impurity Profiling

In pharmaceutical manufacturing, an impurity is any component present in a new drug substance that is not the desired chemical entity.[1][2] The presence of these impurities, even at trace levels, can significantly impact the efficacy and safety of the final drug product.[3] Regulatory bodies, under the framework of the International Council for Harmonisation (ICH), have established stringent guidelines for the reporting, identification, and toxicological qualification of impurities.[4][5] The ICH Q3A(R2) and Q3B(R2) guidelines mandate the characterization of impurity profiles and set thresholds for reporting (≥0.05%) and identification (typically ≥0.10%).[1][5][6]

1-(2,5-Dichloro-4-fluorophenyl)ethanone is a key starting material or intermediate in the synthesis of various pharmaceutical and agrochemical compounds. As a halogenated aromatic ketone, its synthesis can introduce a variety of related impurities, including starting material residues, by-products from side reactions (e.g., isomers, over-halogenated species), and degradation products. The volatile nature of this compound and its potential impurities makes it an ideal candidate for analysis by Gas Chromatography.

The Analytical Choice: Why GC-MS is the Superior Technique for this Application

While both HPLC and GC are powerful chromatographic techniques, the physicochemical properties of 1-(2,5-Dichloro-4-fluorophenyl)ethanone and its likely impurities favor GC-MS.

A Comparative Overview:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for analyzing compounds that are volatile or can be vaporized without decomposition.[7] It combines the exceptional separating power of a gas chromatograph with the definitive identification capabilities of a mass spectrometer.[8] For halogenated compounds, GC-MS provides high sensitivity and selectivity, which is crucial for detecting impurities at low levels.[9][10] The mass spectrometer fragments the analyte molecules into a predictable pattern (mass spectrum), which acts as a "chemical fingerprint," allowing for unambiguous identification of unknown impurities by matching against spectral libraries (e.g., NIST).[7]

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: HPLC is a versatile technique suitable for a wide range of compounds, particularly those that are non-volatile or thermally labile. However, for a relatively volatile compound like our target ketone, HPLC may be less efficient. Furthermore, UV detection lacks the specificity of mass spectrometry. Co-eluting impurities with similar UV chromophores can be difficult to distinguish, and structural elucidation of unknown peaks is not possible without coupling to a mass spectrometer (LC-MS).

  • Gas Chromatography with Flame Ionization Detection (GC-FID): While GC-FID is a robust and widely used technique for quantifying volatile organic compounds, it falls short in impurity profiling where identification is paramount.[11] The FID detector is destructive and provides no structural information, making it impossible to identify unknown peaks without prior characterization using other methods.

For the specific challenge of profiling 1-(2,5-Dichloro-4-fluorophenyl)ethanone, GC-MS emerges as the method of choice due to its ability to both separate and definitively identify volatile and semi-volatile impurities in a single analytical run.[11][12]

Experimental Protocol: A Validated GC-MS Methodology

This section details a step-by-step protocol for the impurity profiling of 1-(2,5-Dichloro-4-fluorophenyl)ethanone. The choices behind each parameter are explained to ensure methodological transparency and reproducibility.

3.1. Sample and Standard Preparation

  • Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 1-(2,5-Dichloro-4-fluorophenyl)ethanone sample and dissolve it in 10 mL of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) in a volumetric flask.

  • Working Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the same solvent. This concentration is typically suitable for detecting impurities in the 0.1% range.

    • Rationale: Dichloromethane is an excellent solvent for a wide range of organic compounds and is highly volatile, ensuring it does not interfere with the analysis of the target analytes. The working concentration is chosen to provide a strong signal for the main component while allowing for the detection of minor impurities without detector saturation.

3.2. GC-MS Instrumentation and Parameters

The following parameters provide a robust starting point for method development.

Parameter Setting Justification
GC System Agilent 8890 GC or equivalentProvides excellent temperature and flow control for reproducible retention times.
Mass Spectrometer Agilent 5977B MSD or equivalentOffers high sensitivity and the ability to perform full scan analysis for unknown identification.
Injection Mode Split (50:1 ratio)Prevents column overloading from the high-concentration main peak, ensuring good peak shape for trace impurities.
Inlet Temperature 250 °CEnsures rapid and complete vaporization of the analyte and impurities without causing thermal degradation.
Injection Volume 1 µLA standard volume that balances sensitivity with the prevention of column overload.
Carrier Gas Helium, Constant Flow @ 1.2 mL/minInert carrier gas providing good chromatographic efficiency. Constant flow mode ensures stable retention times during the temperature ramp.
GC Column Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm)A low-polarity (5% phenyl)-methylpolysiloxane column is a versatile choice for general-purpose analysis and provides good separation for a wide range of semi-volatile compounds, including halogenated aromatics.[3]
Oven Program Initial: 80°C (hold 2 min), Ramp: 15°C/min to 280°C (hold 5 min)The initial temperature allows for good focusing of early-eluting compounds. The ramp rate provides a balance between separation efficiency and analysis time. The final hold ensures all components elute.
MS Transfer Line 280 °CPrevents condensation of analytes between the GC and the MS.
Ion Source Electron Ionization (EI)Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
Ion Source Temp. 230 °CStandard temperature for EI.
Quadrupole Temp. 150 °CStandard temperature for the mass filter.
Mass Scan Range 40 - 450 amuA wide enough range to capture the molecular ions of expected impurities and their characteristic fragments, while excluding low-mass solvent ions.
Data Acquisition Full Scan ModeEssential for identifying unknown impurities by allowing for the examination of the full mass spectrum of each peak.

Workflow for Impurity Identification and Profiling

The following diagram illustrates the logical workflow from sample analysis to final impurity report.

Caption: Workflow for GC-MS Impurity Profiling.

Data Analysis: A Hypothetical Case Study

Following the analysis, the Total Ion Chromatogram (TIC) is processed. The main peak corresponding to 1-(2,5-Dichloro-4-fluorophenyl)ethanone is identified by its retention time and mass spectrum. All other peaks are potential impurities.

Potential Impurities: Based on a typical Friedel-Crafts acylation synthesis, potential impurities could include:

  • Starting Materials: e.g., 1,4-Dichloro-2-fluorobenzene.

  • Positional Isomers: e.g., 1-(3,4-Dichloro-2-fluorophenyl)ethanone.

  • By-products: e.g., Di-acylated products.

  • Residual Solvents: As per ICH Q3C guidelines.

Hypothetical Impurity Data Table:

Peak No.Retention Time (min)Area %Proposed IdentificationMass Spectrum Match QualityStatus (vs. 0.10% ID Threshold)
18.50.08%1,4-Dichloro-2-fluorobenzene95%Reportable
210.299.6%1-(2,5-Dichloro-4-fluorophenyl)ethanone 98%API
310.50.15%Unidentified Isomer75% (to known isomer)Requires Identification
411.10.12%1-(2,4-Dichloro-5-fluorophenyl)ethanone92%Identified
512.30.05%Unknown< 60%Reportable

Comparative Performance: GC-MS vs. HPLC-UV

To provide a clear comparison, the performance of the proposed GC-MS method is contrasted with a hypothetical HPLC-UV method for this specific analysis.

Performance Characteristic GC-MS Method HPLC-UV Method Advantage
Specificity / Identification Excellent. Provides mass spectral data for definitive peak identification and structural elucidation of unknowns.Poor to Moderate. Relies on retention time and UV spectrum, which are not unique. High potential for co-elution to go undetected.GC-MS
Sensitivity (LOD/LOQ) Excellent. Can readily achieve detection limits required by ICH guidelines (<0.05%).Good. Sensitivity is dependent on the chromophore of the impurity. May be insufficient for impurities with poor UV absorbance.GC-MS
Analyte Scope Ideal for volatile and semi-volatile, thermally stable compounds.Broad scope, but less efficient for highly volatile compounds.GC-MS (for this analyte)
Robustness High. Established and reliable technology.High. Established and reliable technology.Equivalent
Method Development Time Moderate. Requires optimization of both chromatographic and mass spectrometric parameters.Moderate. Requires mobile phase and gradient optimization.Equivalent
Cost (Initial & Running) Higher initial capital cost. Standard running costs.Lower initial capital cost. Higher solvent purchase and disposal costs.HPLC-UV (Capital)

Method Validation Synopsis (ICH Q2(R2))

Any analytical method used for regulatory submissions must be validated to demonstrate its fitness for purpose.[13][14][15] The described GC-MS method should undergo validation covering the following parameters:

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradation products. This is an inherent strength of GC-MS.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration of impurities that can be reliably detected and quantified.

  • Linearity: Establish a linear relationship between concentration and detector response over a specified range (e.g., LOQ to 150% of the specification limit).

  • Accuracy: Measure the closeness of the test results to the true value (recovery).

  • Precision: Assess the degree of scatter between a series of measurements (repeatability and intermediate precision).

  • Range: The interval between the upper and lower concentrations for which the method has been demonstrated to be accurate, precise, and linear.[14]

Conclusion

For the impurity profiling of 1-(2,5-Dichloro-4-fluorophenyl)ethanone, GC-MS is the demonstrably superior analytical technique. Its combination of high-resolution separation and definitive mass-based identification provides an unparalleled level of confidence in the impurity profile. While HPLC may have a role in analyzing non-volatile starting materials or potential degradation products, the inherent volatility and thermal stability of the target compound and its likely process-related impurities make GC-MS the most direct, sensitive, and specific method. Adopting a well-developed and validated GC-MS protocol ensures not only product quality and safety but also robust compliance with global regulatory expectations.

References

  • Thermo Fisher Scientific. (n.d.). Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High-Resolution Accurate Mass Spectrometry.
  • Drug Target Review. (2017, April 19). GC-MS applications in pharmaceutical analysis.
  • AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
  • American Laboratory. (2020, June 30). Using Gas Chromatography-Mass Spectrometry to Monitor Impurities and Safeguard Public Health.
  • Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis.
  • Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals.
  • ICH. (2024, March 19). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.
  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • ICH. (2006, October 25). Impurities in New Drug Substances Q3A(R2).
  • IJCRT.org. (n.d.). REVIEW ON ICH GUIDLINE IN IMPURITY PROFILING.
  • European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.
  • Chromatography Today. (2010, February 1). Advances in the Analysis of Persistent Halogenated Organic Compounds.
  • ICH. (2006, June 6). Q3B(R2) Guideline: Impurities in New Drug Products.
  • European Pharmaceutical Review. (2024, March 18). Validation of analytical procedures – ICH Q2(R2).
  • Kymos. (2024, January 22). Impurity Profiling: Characterization of unknown impurities in pharmaceuticals.
  • Molecules. (n.d.). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design.
  • Taylor & Francis Online. (2024, January 19). Review of Gas-Chromatographic Measurement Methodologies for Atmospheric Halogenated Greenhouse Gases.

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Comparative

Spectroscopic validation of 1-(2,5-Dichloro-4-fluorophenyl)ethanone synthesis products

Spectroscopic Validation of 1-(2,5-Dichloro-4-fluorophenyl)ethanone Synthesis: A Comparative Analytical Guide As a Senior Application Scientist, the synthesis of heavily functionalized building blocks like 1-(2,5-Dichlor...

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Author: BenchChem Technical Support Team. Date: April 2026

Spectroscopic Validation of 1-(2,5-Dichloro-4-fluorophenyl)ethanone Synthesis: A Comparative Analytical Guide

As a Senior Application Scientist, the synthesis of heavily functionalized building blocks like 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS: 1894-96-8[1]) presents a dual challenge: achieving regiocontrol during carbon-carbon bond formation and definitively proving the isomeric purity of the product. This molecule is a highly sought-after intermediate for the development of fluoroquinolone antibiotics and advanced active pharmaceutical ingredients (APIs).

This guide objectively compares the two primary synthesis routes for this compound and establishes a self-validating analytical workflow to differentiate the target molecule from its closely related regioisomers.

Comparative Synthesis Strategies: Regiocontrol vs. Scalability

The placement of the acetyl group on the dihalo-fluoro aromatic ring dictates the pharmacological efficacy of the downstream API. We must compare the two dominant synthetic pathways based on their mechanistic causality and impurity profiles.

Route A: Electrophilic Aromatic Substitution (Friedel-Crafts Acylation)

  • Mechanism: Acetylation of 1,4-dichloro-2-fluorobenzene using acetyl chloride and a Lewis acid (AlCl₃). As documented in patent literature regarding[2], the fluorine atom is a powerful ortho/para director due to resonance electron donation, which outcompetes the weaker directing effects of the chlorine atoms.

  • Causality & Verdict: Acylation predominantly occurs at the 5-position (para to fluorine). However, steric hindrance and competing inductive effects inevitably lead to trace amounts of the 6-acetyl regioisomer. While highly scalable and cost-effective, this route mandates rigorous downstream spectroscopic validation to confirm isomeric purity.

Route B: Directed Organometallic Acetylation

  • Mechanism: Lithium-halogen exchange of [3] at cryogenic temperatures, followed by trapping with a Weinreb amide or acetic anhydride.

  • Causality & Verdict: The weaker C–Br bond undergoes selective metal-halogen exchange, guaranteeing absolute regiocontrol at the 1-position without disturbing the C–Cl or C–F bonds. While this route provides a superior purity profile, it is operationally complex, moisture-sensitive, and cost-prohibitive for large-scale manufacturing.

Analytical Workflow & Decision Matrix

To validate the product derived from the scalable Friedel-Crafts route, we employ an orthogonal analytical matrix. The following causal signaling diagram maps the self-validating workflow from crude synthesis to verified product.

G cluster_analytical Spectroscopic Validation Workflow Start 1,4-Dichloro-2-fluorobenzene (Starting Material) Synthesis Friedel-Crafts Acylation (Acetyl Chloride, AlCl3) Start->Synthesis Crude Crude Mixture (Target + Regioisomers) Synthesis->Crude NMR Multinuclear NMR (1H, 13C, 19F) Crude->NMR GCMS GC-MS Analysis (EI Fragmentation) Crude->GCMS FTIR FTIR Spectroscopy (C=O Stretch) Crude->FTIR Valid Validated Product: 1-(2,5-Dichloro-4-fluorophenyl)ethanone NMR->Valid Para-H coupling matches Reject Rejected: Isomeric Impurity Detected NMR->Reject Ortho/Meta-H coupling GCMS->Valid m/z 206 (9:6:1) FTIR->Valid 1698 cm⁻¹

Caption: Analytical workflow for the synthesis and validation of halogenated acetophenones.

Spectroscopic Validation Techniques: The Core Comparison

To objectively validate the product, we must compare the diagnostic power of different analytical modalities.

1. Multinuclear NMR (¹H, ¹⁹F, ¹³C): The Gold Standard NMR is the only technique capable of directly mapping the topology of the aromatic ring. In the target 1-(2,5-dichloro-4-fluorophenyl)ethanone, the two aromatic protons (H-3 and H-6) are para to each other.

  • Causality in Coupling: H-3 couples with the adjacent ¹⁹F nucleus (³J_HF ≈ 8.5 Hz), appearing as a distinct doublet. H-6 couples with the meta ¹⁹F nucleus (⁴J_HF ≈ 5.5 Hz). Because H-3 and H-6 are para to each other, their mutual proton-proton coupling (⁵J_HH) is near zero. The absence of a large ortho-proton coupling (³J_HH ≈ 8 Hz) definitively rules out other regioisomers.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

  • Causality in Fragmentation: Electron ionization (EI) yields a molecular ion [M]⁺ at m/z 206. The presence of exactly two chlorine atoms is unambiguously confirmed by the classic 9:6:1 isotopic cluster pattern at m/z 206, 208, and 210. The base peak at m/z 191 results from the highly favorable α-cleavage of the methyl group, yielding a resonance-stabilized acylium ion. Limitation: GC-MS cannot easily differentiate between exact regioisomers, making it a secondary validation tool to NMR.

3. Fourier-Transform Infrared Spectroscopy (FTIR) Infrared spectroscopy of [4] reveals that molecular vibrations are heavily influenced by the halogen substitution pattern.

  • Causality in Frequency Shift: The carbonyl (C=O) stretch in standard acetophenone occurs at ~1685 cm⁻¹. In our target molecule, the strong inductive electron-withdrawing effect (-I) of the ortho-chlorine and para-fluorine atoms pulls electron density away from the carbonyl carbon. This reduces the conjugation between the carbonyl and the aromatic ring, strengthening the C=O double bond and shifting the stretch to a higher frequency (~1698 cm⁻¹).

Quantitative Data Comparison

The following table summarizes the quantitative spectroscopic data used to differentiate the target product from its most common synthetic impurity.

Analytical ParameterTarget: 1-(2,5-Dichloro-4-fluorophenyl)ethanoneImpurity: 1-(2,4-Dichloro-5-fluorophenyl)ethanoneDiagnostic Causality
¹H NMR (Aromatic) H-3: ~7.6 ppm (d, ³J_HF = 8.5 Hz)H-6: ~7.8 ppm (d, ⁴J_HF = 5.5 Hz)H-3: ~7.5 ppm (d, ⁴J_HF = 6.0 Hz)H-6: ~7.9 ppm (d, ³J_HF = 9.0 Hz)The magnitude of the H-F scalar coupling (J) dictates the precise distance of the proton from the fluorine atom, differentiating the para vs. meta relationship.
¹⁹F NMR ~ -112 ppm (dd)~ -115 ppm (dd)Electronic shielding differs based on the relative position of the electron-withdrawing acetyl group.
GC-MS (EI) [M]⁺ m/z 206 (9:6:1 ratio)Base: m/z 191[M]⁺ m/z 206 (9:6:1 ratio)Base: m/z 191MS confirms the molecular weight and di-chloro isotope pattern but cannot differentiate regioisomers.
FTIR (C=O Stretch) 1698 cm⁻¹1695 cm⁻¹Inductive effects from ortho-halogens shift the carbonyl stretch to higher frequencies.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems where the physical chemistry dictates the operational steps.

Protocol 1: Regioselective Friedel-Crafts Acylation

  • Reaction Setup: In a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, dissolve 1,4-dichloro-2-fluorobenzene (50 mmol, 1.0 eq) and acetyl chloride (60 mmol, 1.2 eq) in 100 mL of anhydrous dichloromethane (DCM).

    • Causality: Anhydrous conditions are critical; ambient moisture will rapidly hydrolyze acetyl chloride into acetic acid, which irreversibly coordinates and poisons the AlCl₃ Lewis acid catalyst.

  • Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Add anhydrous AlCl₃ (75 mmol, 1.5 eq) in five equal portions over 30 minutes.

    • Causality: Portion-wise addition controls the highly exothermic generation of the reactive acylium ion complex. Maintaining a low temperature prevents localized superheating, which would provide the activation energy required to form thermodynamically favored but undesired regioisomers (e.g., meta-acylation).

  • Quench and Extraction: Stir for 4 hours at room temperature, then carefully pour the mixture over 200 g of crushed ice containing 20 mL of 1M HCl. Extract with DCM (3 x 50 mL).

    • Causality: The acidic quench safely breaks down the robust aluminum-ketone complex. Using an acid rather than a base prevents unwanted base-catalyzed aldol self-condensation of the newly formed acetophenone product.

Protocol 2: Quantitative NMR Sample Preparation

  • Sample Dissolution: Dissolve exactly 15 mg of the purified, dried product in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

    • Causality: CDCl₃ provides the necessary deuterium lock signal for the spectrometer's magnetic field stability, while TMS serves as the absolute internal chemical shift reference (0.00 ppm).

  • Acquisition Parameters: Acquire the ¹H NMR spectrum using a 30° pulse angle and a relaxation delay (D1) of 5 seconds.

    • Causality: A sufficient relaxation delay ensures complete longitudinal relaxation (T1) of all protons between pulses. This is a self-validating step: without it, the integration ratio between the methyl protons (3H) and the aromatic protons (1H, 1H) would be artificially skewed, invalidating the structural assignment.

References

  • Google Patents. "US6242654B1 - Preparation process of fluorine substituted aromatic compound". United States Patent and Trademark Office.
  • MDPI. "A Spectroscopic Validation of the Improved Lennard-Jones Model" (Special Issue: Intermolecular Forces: From Atoms and Molecules to Nanostructures). Molecules 2021, 26(13), 3906. URL:[Link]

Sources

Validation

In-Depth Technical Guide: Comparing Electronic Effects of Fluorine vs. Chlorine in 1-(2,5-Dichloro-4-fluorophenyl)ethanone

Executive Summary In the realm of rational drug design and advanced organic synthesis, polyhalogenated acetophenones serve as critical building blocks. 1-(2,5-Dichloro-4-fluorophenyl)ethanone is a highly functionalized s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of rational drug design and advanced organic synthesis, polyhalogenated acetophenones serve as critical building blocks. 1-(2,5-Dichloro-4-fluorophenyl)ethanone is a highly functionalized scaffold that perfectly illustrates the competing electronic effects of different halogens on an aromatic system. This guide provides a comprehensive, objective comparison of the electronic behaviors of fluorine versus chlorine within this specific molecular architecture, detailing how their inductive (-I) and mesomeric (+M) effects dictate regioselectivity, reaction kinetics, and spectroscopic properties.

Mechanistic Framework: Inductive vs. Mesomeric Effects

To understand the reactivity of 1-(2,5-Dichloro-4-fluorophenyl)ethanone, we must first isolate the fundamental electronic properties of its halogen substituents. Halogens are unique in organic chemistry because they possess conflicting electronic effects: they withdraw electron density through sigma bonds (Inductive effect, -I) while simultaneously donating electron density through pi bonds (Mesomeric/Resonance effect, +M).

The Fluorine Anomaly (C4 Position)

Fluorine is the most electronegative element on the periodic table (Pauling scale: 3.98)[1]. Consequently, it exerts a massive -I effect , polarizing the C-F bond and creating a strong partial positive charge on the attached carbon. However, because fluorine is a period 2 element, its 2p lone pair orbitals are identical in size and energy to the 2p orbitals of the aromatic carbon ring. This allows for highly effective orbital overlap, resulting in a remarkably strong +M effect [2].

The Chlorine Baseline (C2 and C5 Positions)

Chlorine is less electronegative than fluorine (Pauling scale: 3.16), meaning its -I effect is weaker[1]. However, chlorine is a period 3 element. Its larger 3p orbitals overlap poorly with the smaller 2p orbitals of the aromatic ring. As a result, chlorine's +M effect is drastically weaker than that of fluorine[2].

Net Impact on Reactivity:

  • Electrophilic Aromatic Substitution (EAS): Because fluorine's strong +M effect partially offsets its -I effect, fluorine is less deactivating toward EAS than chlorine[2].

  • Nucleophilic Aromatic Substitution (SNAr): In SNAr, the rate-determining step is the attack of the nucleophile to form a negatively charged Meisenheimer complex. Fluorine's extreme electronegativity stabilizes this intermediate far better than chlorine. Thus, despite the C-F bond being significantly stronger than the C-Cl bond (105.4 kcal/mol vs. 78.5 kcal/mol), fluorine acts as a vastly superior leaving group[1].

Structural Topography & Regioselectivity Profiling

In 1-(2,5-Dichloro-4-fluorophenyl)ethanone , the placement of the substituents dictates a highly specific reactivity profile:

  • Acetyl Group (C1): Strongly electron-withdrawing (-M, -I) and meta-directing. It activates the ortho (C2, C6) and para (C4) positions for nucleophilic attack.

  • Chlorine (C2): Ortho to the acetyl group. It is activated for SNAr, but sterically hindered by the adjacent acetyl moiety.

  • Fluorine (C4): Para to the acetyl group. This is the optimal position for SNAr. The synergistic electron-withdrawing effects of the para-acetyl group and the ortho-chlorine (at C5) make the C4 carbon highly electrophilic.

  • Chlorine (C5): Meta to the acetyl group. It is not activated for SNAr and remains largely inert to nucleophiles.

If this molecule is subjected to a nucleophile (e.g., an amine), exclusive displacement of the fluorine at C4 will occur due to its superior leaving group kinetics and optimal para-positioning relative to the activating acetyl group.

Quantitative Comparison

To objectively compare these effects, we rely on Hammett substituent constants (σ), which quantify the electronic effect of a substituent on an aromatic ring[3]. Positive values indicate electron-withdrawing behavior (deactivating for EAS, activating for SNAr).

Table 1: Physicochemical & Electronic Parameters of Halogen Substituents
ParameterFluorine (F)Chlorine (Cl)Source / Causality
Pauling Electronegativity 3.983.16Dictates the strength of the -I effect[1].
Hammett Constant (σ_para) +0.062+0.227F is less deactivating overall due to strong +M[3].
Hammett Constant (σ_meta) +0.337+0.373Reflects primarily the -I effect (no resonance at meta)[3].
Bond Dissociation Energy 105.4 kcal/mol78.5 kcal/molC-F is stronger, yet F is displaced faster in SNAr[1].
van der Waals Radius 1.47 Å1.74 ÅF provides less steric hindrance at the C4 position[1].

Visualizing the Electronic Pathways

G cluster_0 Electronic Effects: Fluorine vs Chlorine F_node Fluorine (C4) 2p-2p Orbital Overlap F_Inductive Strong -I Effect (EN: 3.98) F_node->F_Inductive F_Resonance Strong +M Effect (Effective Pi-Donation) F_node->F_Resonance Cl_node Chlorine (C2, C5) 3p-2p Orbital Overlap Cl_Inductive Moderate -I Effect (EN: 3.16) Cl_node->Cl_Inductive Cl_Resonance Weak +M Effect (Poor Pi-Donation) Cl_node->Cl_Resonance F_Net Net: Highly Activating for SNAr F_Inductive->F_Net F_Resonance->F_Net Cl_Net Net: Strongly Deactivating for EAS Cl_Inductive->Cl_Net Cl_Resonance->Cl_Net

Logical relationship of inductive (-I) and mesomeric (+M) effects for F and Cl substituents.

Experimental Methodologies

To validate the theoretical electronic effects described above, the following self-validating protocols are utilized.

Protocol A: Multi-Nuclear NMR Characterization

Objective: Map the electron density of the aromatic ring and confirm structural topography using scalar coupling. Causality: 19F is a spin-1/2 nucleus with 100% natural abundance. Its massive heteronuclear coupling constants (JC-F) serve as an internal validation system for assigning the 13C spectrum, proving the exact location of the fluorine atom relative to the chlorine atoms.

Step-by-Step Procedure:

  • Sample Preparation: Dissolve 15 mg of 1-(2,5-Dichloro-4-fluorophenyl)ethanone in 0.6 mL of anhydrous CDCl3. Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard (0.0 ppm).

  • 1H NMR Acquisition (400 MHz): Acquire the proton spectrum.

    • Expected Data: The acetyl methyl group will appear as a singlet (~2.6 ppm). The aromatic proton at C3 will appear as a doublet due to ortho-coupling with fluorine (3JH-F ≈ 9 Hz). The proton at C6 will appear as a singlet (or fine doublet due to long-range para-coupling).

  • 13C NMR Acquisition (100 MHz): Acquire the carbon spectrum.

    • Expected Data: The C4 carbon directly attached to fluorine will be split into a massive doublet (1JC-F ≈ 250 Hz) at ~155-160 ppm. The adjacent C3 and C5 carbons will show smaller doublet splittings (2JC-F ≈ 20 Hz).

  • 19F NMR Acquisition (376 MHz): Acquire the fluorine spectrum referenced to CFCl3. A single resonance will be observed, split into a doublet by the adjacent C3 proton.

Protocol B: SNAr Kinetic Assay (F vs Cl Displacement)

Objective: Quantitatively prove that the C4-Fluorine is displaced exponentially faster than the C2-Chlorine under nucleophilic attack. Causality: By using a polar aprotic solvent (DMSO), the nucleophile (morpholine) remains unsolvated and highly reactive. Quenching aliquots in acidic acetonitrile instantly protonates the morpholine, halting the reaction and ensuring the integrity of the kinetic time-points.

Step-by-Step Procedure:

  • Reaction Setup: Prepare a 0.1 M solution of the substrate in anhydrous DMSO at 25°C. Add biphenyl (0.05 M) as an internal standard for HPLC mass-balance validation.

  • Initiation: Add 1.0 M morpholine (10 equivalents) to the solution to establish pseudo-first-order kinetic conditions. Start the timer.

  • Kinetic Sampling: At 5-minute intervals, withdraw a 10 μL aliquot and immediately inject it into a vial containing 990 μL of acidic acetonitrile (0.1% Trifluoroacetic acid).

  • HPLC-UV Analysis: Analyze the quenched aliquots via HPLC-UV at 254 nm.

  • Data Processing: Plot ln([SM]t​/[SM]0​) versus time. The slope of the linear regression yields the observed rate constant ( kobs​ ). LC-MS validation will confirm a product mass shift of +67 Da (Loss of F [-19], addition of morpholine [+86]), proving exclusive displacement at the C4 position.

G Step1 1. Substrate Prep 1-(2,5-Dichloro-4-fluorophenyl)ethanone Step2 2. Nucleophilic Attack Addition of Morpholine Step1->Step2 DMSO, 25°C Step3 3. Meisenheimer Complex Stabilized by C4-F Step2->Step3 Rate-Determining Step4 4. Kinetic Sampling HPLC-UV Aliquot Analysis Step3->Step4 Fast Elimination Step5 5. Rate Determination Calculate k_obs Step4->Step5 Data Plotting

Step-by-step experimental workflow for evaluating Nucleophilic Aromatic Substitution kinetics.

References

  • Hammett equation - Wikipedia Source: wikipedia.org URL:[Link][3]

  • Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC Source: nih.gov URL:[Link][1]

  • Rate of EAS in chlorobenzene and fluorobenzene - Chemistry Stack Exchange Source: stackexchange.com URL:[Link][2]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 1-(2,5-Dichloro-4-fluorophenyl)ethanone

This document provides essential, step-by-step guidance for the safe and compliant disposal of 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS No. 1894-96-8), a halogenated aromatic ketone.[1] Adherence to these procedures...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential, step-by-step guidance for the safe and compliant disposal of 1-(2,5-Dichloro-4-fluorophenyl)ethanone (CAS No. 1894-96-8), a halogenated aromatic ketone.[1] Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this and structurally similar compounds.

The protocols outlined herein are based on established principles for managing chlorinated aromatic compounds, which are recognized for their potential toxicity and environmental persistence.[2][3] The core principle is that all waste streams containing this compound must be treated as hazardous waste from the point of generation to final disposal.[2][4]

Hazard Assessment and Chemical Profile

A thorough understanding of the chemical's properties and associated hazards is the foundation of safe handling and disposal. 1-(2,5-Dichloro-4-fluorophenyl)ethanone is a member of a chemical class that requires stringent safety protocols.

Key Hazards:

  • Health Hazards: Causes serious eye irritation and may cause skin irritation.[5][6] It is considered harmful if swallowed and may cause drowsiness or dizziness by affecting the central nervous system.[7][8] The toxicological properties of this specific compound have not been exhaustively investigated, warranting a cautious approach.[5][7]

  • Physical Hazards: While it may be a solid or liquid at room temperature, it can be a flammable liquid and vapor, capable of forming explosive mixtures with air at elevated temperatures.[7][9] Precautionary measures against static discharge are necessary.

  • Environmental Hazards: This compound is classified as toxic to aquatic life with long-lasting effects.[7] Therefore, any release into the environment must be strictly avoided.[7][10][11]

Chemical Compatibility:

  • Incompatible with: Strong oxidizing agents and strong bases.[5] Contact with these materials should be avoided to prevent vigorous and potentially hazardous reactions.

  • Hazardous Decomposition: When heated to decomposition, it can emit toxic fumes including carbon oxides (CO, CO₂), hydrogen fluoride (HF), and other halogenated compounds.[5][12][13]

The following table summarizes critical safety information.

PropertySummary of DataSource(s)
GHS Hazard Statements H225/H226 (Flammable), H302 (Harmful if swallowed), H319 (Causes serious eye irritation), H336 (May cause drowsiness or dizziness), H411 (Toxic to aquatic life with long lasting effects).[7][8]
CAS Number 1894-96-8[1]
Molecular Formula C₈H₅Cl₂FO[1]
Physical Form Solid or liquid[9]
Incompatibilities Strong oxidizing agents, Strong bases.[5][14]
Primary Disposal Route Hazardous Waste Incineration.[4]

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 1-(2,5-Dichloro-4-fluorophenyl)ethanone in any capacity, including preparation for disposal, the correct PPE must be worn. The selection of PPE is not merely a checklist item; it is a critical system designed to prevent exposure through all potential routes: inhalation, ingestion, and skin/eye contact.[15][16]

Mandatory PPE Ensemble:

  • Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN 166 (EU) standards.[11][17] In situations with a higher risk of splashing, a full-face shield should be worn in addition to goggles.[18][19]

  • Hand Protection: Use chemical-resistant gloves inspected for integrity before each use.[17][20] Given the compound's chlorinated nature, nitrile or neoprene gloves are often suitable, but always consult the glove manufacturer's compatibility chart for the specific chemical.[16] Use proper glove removal technique to avoid skin contact.[20]

  • Body Protection: A chemical-resistant lab coat or apron is required.[15][18] For larger quantities or significant spill risk, chemical-resistant coveralls may be necessary.[16]

  • Respiratory Protection: All handling and preparation for disposal must be conducted in a certified chemical fume hood to minimize inhalation of vapors.[2] If a fume hood is not available or if exposure limits could be exceeded, a NIOSH-approved respirator with appropriate cartridges must be used.[11]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1-(2,5-Dichloro-4-fluorophenyl)ethanone is waste segregation and containment. Halogenated and non-halogenated waste streams must never be mixed.[21]

Step 1: Waste Segregation at the Source

  • Immediately upon generation, designate any material containing 1-(2,5-Dichloro-4-fluorophenyl)ethanone as "Hazardous Halogenated Organic Waste."

  • This includes:

    • Unused or expired pure compound.

    • Solutions containing the compound.

    • Contaminated consumables (e.g., pipette tips, weighing boats, chromatography vials).

    • Contaminated PPE (gloves, disposable lab coats).[2]

    • Spill cleanup materials.

Step 2: Containment and Labeling

  • Liquid Waste: Collect liquid waste in a dedicated, leak-proof, and chemically compatible container (e.g., a polyethylene drum).[21] The container must have a secure screw-cap. Fill containers to no more than 80% capacity to allow for vapor expansion.[21]

  • Solid Waste: Collect solid waste, including contaminated labware and PPE, in a separate, clearly marked, heavy-duty plastic bag or a designated solid waste container.

  • Labeling: Every waste container must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste."

    • The full chemical name: "1-(2,5-Dichloro-4-fluorophenyl)ethanone."

    • The associated hazards (e.g., "Flammable," "Toxic," "Eye Irritant").

    • The date of accumulation.

Step 3: Temporary Storage

  • Store sealed hazardous waste containers in a designated, well-ventilated, and secure satellite accumulation area.[2]

  • This area should be away from heat, sparks, and ignition sources.[6][22]

  • Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Final Disposal

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • DO NOT attempt to dispose of this chemical down the drain or in regular trash.[10][11] This is a violation of regulations and poses a significant environmental threat.[7]

  • The approved disposal method for chlorinated aromatic compounds is high-temperature incineration at a licensed hazardous waste facility.[4] This process is designed to break down the molecule completely, preventing the release of persistent organic pollutants.[23]

The following diagram illustrates the required workflow for proper disposal.

G cluster_0 Step 1: Generation & Segregation cluster_1 Step 2: Containment & Labeling cluster_2 Step 3: Storage & Hand-off cluster_3 Step 4: Final Disposition A Chemical Use: 1-(2,5-Dichloro-4-fluorophenyl)ethanone B Identify Waste Streams (Liquid, Solid, PPE) A->B Generates C Segregate as 'Halogenated Waste' B->C D Place in Approved, Sealed Containers C->D E Label Container: - Hazardous Waste - Chemical Name - Hazards D->E F Store in Secure Satellite Accumulation Area E->F G Contact EHS for Pickup F->G H Transport by Licensed Hauler G->H I High-Temperature Incineration at Permitted Facility H->I

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